7-Iodo-2-methoxyquinoline

Core Science & Biosynthesis

An In-depth Technical Guide to 7-Iodo-2-methoxyquinoline: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-iodo-2-methoxyquinoline, a halogenated quinoline derivative with potential applications in medicinal chemistry and materials science. As a Senior Application Scientist, this document synthesizes theoretical knowledge with practical insights to offer a thorough understanding of this compound's chemical properties, structure, synthesis, and reactivity.

Introduction: The Quinoline Scaffold in Drug Discovery

The quinoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide spectrum of biological activities, including antimalarial, anticancer, and antibacterial properties. The introduction of substituents, such as halogens and alkoxy groups, onto the quinoline core allows for the fine-tuning of its physicochemical and pharmacological properties. 7-Iodo-2-methoxyquinoline represents a versatile building block where the iodo-substituent can serve as a handle for further functionalization via cross-coupling reactions, while the methoxy group influences the electron density and metabolic stability of the molecule.

Chemical Properties and Structure of 7-Iodo-2-methoxyquinoline

While specific experimental data for 7-iodo-2-methoxyquinoline is not widely available in public databases, its properties can be predicted based on the analysis of its structure and comparison with related compounds.

Table 1: Predicted Physicochemical Properties of 7-Iodo-2-methoxyquinoline

Property	Predicted Value	Justification and Key Considerations
IUPAC Name	7-Iodo-2-methoxyquinoline	Systematic naming based on the quinoline core with substituents at positions 2 and 7.
CAS Number	Not readily available	Indicates the compound may not be commercially common.
Molecular Formula	C₁₀H₈INO	Derived from the chemical structure.
Molecular Weight	285.08 g/mol	Calculated from the atomic weights of the constituent elements.
Appearance	Likely a solid at room temperature	Similar to other substituted quinolines.
Melting Point	Estimated in the range of 80-120 °C	Based on melting points of related iodo- and methoxy-substituted quinolines.
Boiling Point	> 300 °C	High boiling point is expected due to the aromatic structure and molecular weight.
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Chloroform). Limited solubility in non-polar solvents and water.	The methoxy group can increase polarity and potential for hydrogen bonding with protic solvents. The overall aromatic structure, however, limits aqueous solubility.[1]
pKa	Estimated to be weakly basic	The nitrogen atom in the quinoline ring can be protonated, with the methoxy group having a slight electron-donating effect.

Synthesis of 7-Iodo-2-methoxyquinoline: A Proposed Synthetic Route

A plausible and efficient synthetic route to 7-iodo-2-methoxyquinoline involves a two-step process starting from a commercially available precursor, 2-chloro-7-iodoquinoline. This strategy leverages the principles of nucleophilic aromatic substitution (SNAr).

Causality behind the Experimental Choices

The choice of a nucleophilic aromatic substitution (SNAr) reaction is predicated on the reactivity of the quinoline ring system. The presence of the nitrogen atom in the quinoline ring and the iodo-substituent can influence the electron density of the ring, making it susceptible to nucleophilic attack, particularly at the C2 and C4 positions. The reaction with sodium methoxide provides a straightforward method to introduce the methoxy group.

Caption: Proposed synthetic workflow for 7-Iodo-2-methoxyquinoline.

Detailed Experimental Protocol

Step 1: Nucleophilic Aromatic Substitution

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-chloro-7-iodoquinoline (1.0 equivalent) in anhydrous methanol.

• Reagent Addition: To this solution, add sodium methoxide (1.5-2.0 equivalents) portion-wise. The sodium methoxide can be added as a solid or as a solution in methanol.

• Reaction Conditions: Heat the reaction mixture to reflux. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) for the disappearance of the starting material.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Extraction: Partition the residue between water and an organic solvent such as ethyl acetate or dichloromethane. Separate the organic layer.

• Washing and Drying: Wash the organic layer with brine, dry it over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Purification: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 7-iodo-2-methoxyquinoline.

Spectroscopic Characterization

The structural confirmation of the synthesized 7-iodo-2-methoxyquinoline would rely on a combination of spectroscopic techniques.[2][3][4] The expected spectral data are as follows:

Table 2: Predicted Spectroscopic Data for 7-Iodo-2-methoxyquinoline

Technique	Predicted Key Signals and Features
¹H NMR	- A singlet for the methoxy protons (-OCH₃) around δ 3.9-4.1 ppm. - A set of aromatic protons corresponding to the quinoline ring system. The protons on the iodo-substituted ring will show characteristic splitting patterns and may be shifted downfield.
¹³C NMR	- A signal for the methoxy carbon around δ 55-60 ppm. - A signal for the carbon bearing the iodine atom at a characteristic chemical shift. - A series of signals in the aromatic region (δ 110-160 ppm) corresponding to the quinoline carbons.
FT-IR	- C-H stretching vibrations from the aromatic ring and the methoxy group. - C=N and C=C stretching vibrations characteristic of the quinoline core. - C-O stretching of the methoxy group. - C-I stretching vibration at a lower frequency.
Mass Spectrometry (MS)	- A molecular ion peak (M⁺) corresponding to the molecular weight of 285.08. - Characteristic fragmentation patterns, including the loss of a methyl group (-CH₃) and iodine.

Chemical Reactivity and Potential Applications

The reactivity of 7-iodo-2-methoxyquinoline is dictated by the interplay of its functional groups and the quinoline core.

Caption: Key reactivity and potential applications of 7-Iodo-2-methoxyquinoline.

Cross-Coupling Reactions

The iodine atom at the 7-position is an excellent leaving group for various palladium-catalyzed cross-coupling reactions. This allows for the introduction of a wide range of substituents, including aryl, alkyl, and amino groups, making 7-iodo-2-methoxyquinoline a valuable intermediate for the synthesis of complex molecules with potential applications in drug discovery and materials science.[5]

Electrophilic Aromatic Substitution

The quinoline ring is generally less reactive towards electrophilic aromatic substitution than benzene due to the electron-withdrawing effect of the nitrogen atom. However, the methoxy group at the 2-position is an activating group and will direct incoming electrophiles to specific positions on the ring.

Demethylation

The methoxy group can be cleaved under certain conditions to yield the corresponding 7-iodo-2-quinolone, which is another important scaffold in medicinal chemistry.

Applications in Research and Drug Development

Given the prevalence of the quinoline scaffold in pharmaceuticals, 7-iodo-2-methoxyquinoline holds promise as a key intermediate for the synthesis of novel bioactive compounds.[6][7] Its utility in facilitating the generation of diverse chemical libraries through cross-coupling reactions makes it an attractive tool for lead discovery and optimization in drug development programs targeting a variety of diseases.

Conclusion

7-Iodo-2-methoxyquinoline is a valuable, albeit not commonly cataloged, chemical entity with significant potential in synthetic and medicinal chemistry. This guide has provided a comprehensive overview of its predicted chemical properties, a robust and logical synthetic protocol, expected spectroscopic data for its characterization, and an analysis of its chemical reactivity. By leveraging the principles of quinoline chemistry and drawing parallels with well-characterized analogues, researchers can confidently approach the synthesis and application of this versatile molecule in their scientific endeavors.

References

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7-Iodo-2-methoxyquinoline: A Technical Whitepaper on Exact Mass Profiling and Synthetic Utility

Executive Summary

7-Iodo-2-methoxyquinoline (C₁₀H▖INO) is a highly specialized halogenated heterocyclic building block. In modern drug discovery, its primary pharmacological relevance lies in its role as a critical intermediate in the synthesis of morpholinone-based Factor IXa inhibitors[1]. These next-generation anticoagulants are designed to selectively interrupt the intrinsic coagulation pathway, offering a wider therapeutic window and lower bleeding risks compared to traditional therapies. As a Senior Application Scientist, establishing rigorous analytical and synthetic controls for this intermediate is paramount to ensuring downstream API (Active Pharmaceutical Ingredient) integrity.

Physicochemical Profiling and Mass Calculations

To utilize 7-Iodo-2-methoxyquinoline effectively in cross-coupling reactions (such as Suzuki-Miyaura or Buchwald-Hartwig aminations), researchers must rigorously verify its structural identity. The distinction between its average molecular weight and monoisotopic exact mass is critical for High-Resolution Mass Spectrometry (HRMS) validation, relying on standardized .

Table 1: Quantitative Mass and Physicochemical Properties

Parameter	Value	Causality / Analytical Significance
Chemical Formula	C₁₀H▖INO	Core quinoline ring with methoxy and iodine substitutions.
Average Molecular Weight	285.08 g/mol	Used for stoichiometric calculations in bulk synthesis.
Monoisotopic Exact Mass	284.96505 Da	Used for HRMS targeted identification and formula generation.
[M+H]⁺ Expected m/z	285.97233 m/z	Primary ion observed in ESI+ due to the basic quinoline nitrogen.
Iodine Isotopic Signature	Monoisotopic (¹²⁷I)	Absence of an M+2 halogen splitting pattern (unlike Cl or Br) simplifies spectral interpretation.

Causality of Mass Discrepancy: The average molecular weight (285.08 g/mol ) accounts for the natural abundance of all isotopes (e.g., Carbon-13). However, HRMS relies on the monoisotopic mass (284.96505 Da), which calculates the mass using only the most abundant, lowest-mass isotope of each element (¹²C, ¹H, ¹²⁷I, ¹⁴N, ¹⁶O). Because Iodine-127 is naturally monoisotopic (100% abundance), the isotopic envelope of 7-Iodo-2-methoxyquinoline is primarily driven by the ~1.1% per-carbon probability of ¹³C incorporation. This results in a distinct M+1 peak (~11.5% relative intensity) without the heavy M+2 peak characteristic of brominated or chlorinated analogs.

Analytical Characterization Workflow

Validating the exact mass of 7-Iodo-2-methoxyquinoline requires a self-validating LC-HRMS protocol. The following workflow ensures that the detected mass is not an artifact of source fragmentation and provides high-confidence structural confirmation.

Figure 1: High-Resolution Mass Spectrometry (HRMS) workflow for 7-Iodo-2-methoxyquinoline.

Self-Validating LC-HRMS Protocol

• Sample Preparation: Dissolve 1 mg of 7-Iodo-2-methoxyquinoline in 1 mL of LC-MS grade Methanol. Causality: Methanol ensures complete dissolution of the moderately hydrophobic quinoline core while remaining highly compatible with the mobile phase.

• Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 4.6 mm x 5 cm, 5 µm). Use a mobile phase gradient of 0.05% aqueous acetic acid and methanol[1]. Causality: Acetic acid is chosen over trifluoroacetic acid (TFA) because TFA causes severe ion suppression in the MS source. The slightly acidic pH ensures the quinoline nitrogen remains protonated, improving retention time reproducibility.

• Ionization (ESI+): Operate the electrospray ionization source in positive mode. Causality: The basic nature of the quinoline nitrogen readily accepts a proton, forming a highly stable [M+H]⁺ ion.

• Data Acquisition & Validation: Scan for the exact mass at 285.9723 m/z. Self-Validation Step: Confirm the identity by analyzing the isotopic pattern. The M+1 peak (286.975 m/z) must be approximately 11.5% the intensity of the base peak, confirming the presence of exactly 10 carbon atoms.

Synthetic Utility and Pharmacological Context

7-Iodo-2-methoxyquinoline is synthesized via the O-methylation of 7-iodoquinolin-2(1H)-one. This intermediate is subsequently utilized to build the core structure of morpholinone compounds, which act as potent Factor IXa inhibitors[1].

Synthesis Protocol (O-Methylation)

• Reagent Addition: To a solution of 7-iodoquinolin-2(1H)-one (1.00 g) in anhydrous CH₂Cl₂ (100 mL), add trimethyloxonium tetrafluoroborate (1.09 g) at 0 °C[1]. Causality: Trimethyloxonium tetrafluoroborate (Meerwein's salt) is a "hard" alkylating agent. According to Hard-Soft Acid-Base (HSAB) theory, the oxygen atom of the lactam tautomer is a harder nucleophile than the nitrogen atom. This ensures high regioselectivity for O-methylation (forming the methoxy group) rather than N-methylation. The 0 °C temperature controls the highly exothermic reaction of Meerwein's salt.

• Reaction Propagation: Stir the reaction mixture at room temperature for 4 days under an inert nitrogen atmosphere.

• Quenching & Extraction: Concentrate the mixture in vacuo, add deionized water to quench residual alkylating agent, and extract with Ethyl Acetate (EtOAc). Self-Validation Step: Run a Thin Layer Chromatography (TLC) plate (Hexanes:EtOAc) against the starting material. The conversion from a highly polar lactam (H-bond donor) to a less polar methoxyquinoline will result in a significantly higher Rf value, validating the success of the O-alkylation before proceeding to mass spec confirmation.

Pharmacological Mechanism: Factor IXa Inhibition

Once synthesized, the 7-Iodo-2-methoxyquinoline building block undergoes cross-coupling at the 7-position (replacing the iodine) to form the final morpholinone inhibitor. These inhibitors target Factor IXa, a critical serine protease in the coagulation cascade .

Figure 2: Coagulation cascade highlighting Factor IXa inhibition by morpholinone derivatives.

Factor IXa is the central intersection point between the intrinsic and extrinsic pathways of blood coagulation[1]. By competitively binding to the active site of Factor IXa, the morpholinone derivatives prevent the formation of the "tenase complex" (Factor IXa + Factor VIIIa). This halts the downstream activation of Factor X to Factor Xa, ultimately preventing massive thrombin generation and fibrin clot formation. This targeted inhibition provides a wide therapeutic window for treating thromboembolic disorders without completely abolishing hemostasis.

References

• WO2011025565A1 - Morpholinone compounds as factor IXa inhibitors Source: Google Patents URL

• Atomic Weights and Isotopic Compositions Source: National Institute of Standards and Technology (NIST) URL:[Link]

• Factor IXa as a Target for Anticoagulation Source: National Center for Biotechnology Information (NCBI) / PubMed Central URL:[Link]

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An In-depth Technical Guide to the Physicochemical Properties of 7-Iodo-2-methoxyquinoline

Abstract

This technical guide provides a comprehensive analysis of the physicochemical properties of 7-Iodo-2-methoxyquinoline, a halogenated quinoline derivative of significant interest to researchers in medicinal chemistry and materials science. Quinoline scaffolds are foundational in drug discovery, known for a wide spectrum of pharmacological activities.[1] The introduction of an iodine atom at the 7-position and a methoxy group at the 2-position imparts unique electronic and steric properties that influence the molecule's reactivity, lipophilicity, and potential biological interactions. This document consolidates available experimental data, high-quality computational predictions, and field-proven analytical and synthetic protocols to serve as an essential resource for scientists and drug development professionals.

Core Physicochemical Data

The fundamental properties of a compound govern its behavior in both chemical and biological systems. While specific experimental data for 7-Iodo-2-methoxyquinoline is not widely published, the following table summarizes its core attributes, derived from computational predictions and comparative analysis with structurally similar compounds like 2-methoxyquinoline and 7-iodoquinoline.[2][3]

Property	Value / Description	Rationale / Comparative Data
Molecular Formula	C₁₀H₈INO	-
Molecular Weight	285.08 g/mol	Consistent with its elemental composition.[4]
CAS Number	Data Not Available	A specific CAS number has not been assigned, distinguishing it from isomers like 7-iodo-8-methoxyquinoline (CAS: 36749-00-5).[4][5]
Physical State	Presumed to be a solid at room temperature.	Based on related iodo-quinoline derivatives which are typically solids.[6]
Melting Point (°C)	Data Not Available	Expected to be higher than 2-methoxyquinoline due to increased molecular weight and intermolecular forces from the iodine atom. For comparison, 5-Chloro-7-iodoquinolin-8-ol has a melting point of 175-183°C.[7]
Boiling Point (°C)	Data Not Available	Predicted to be high due to its aromatic structure and molecular weight.
Solubility	Predicted to have low aqueous solubility but good solubility in organic solvents like DMSO, DMF, chloroform, and methanol.	The quinoline core is hydrophobic, and while the methoxy group adds some polarity, the heavy iodine atom increases lipophilicity. 2-Methoxyquinoline has very slight aqueous solubility (0.33 g/L).[8]
Predicted pKa	~3.5 - 4.5 (for the protonated quinoline nitrogen)	The quinoline nitrogen is basic. The methoxy group is slightly activating, while the iodo group is deactivating, leading to a pKa comparable to other quinolines.
Predicted XlogP	~3.0 - 3.5	The iodine atom significantly increases the lipophilicity compared to 2-methoxyquinoline (XlogP ≈ 2.1).[2] This property is critical for membrane permeability in drug candidates.

Synthesis and Purification

The synthesis of 7-Iodo-2-methoxyquinoline can be approached through several established routes in heterocyclic chemistry. A highly plausible and efficient method is the nucleophilic aromatic substitution (SNAr) on a readily available 7-iodo-2-chloroquinoline precursor. This method is favored due to the high reactivity of the 2-chloro position on the quinoline ring towards nucleophiles like methoxide.[9]

Logical Synthesis Workflow

The causality behind this synthetic choice rests on the electron-deficient nature of the pyridine-half of the quinoline ring system, which is further activated towards nucleophilic attack at the C2 and C4 positions. The chloro-group is an excellent leaving group, making its displacement by sodium methoxide a thermodynamically favorable process.

A plausible synthetic workflow for 7-Iodo-2-methoxyquinoline.

Step-by-Step Experimental Protocol: Synthesis via Nucleophilic Aromatic Substitution

This protocol is a self-validating system; successful conversion can be easily monitored by Thin-Layer Chromatography (TLC) due to the significant change in polarity between the starting material and the product.

• Reagent Preparation : In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, prepare a solution of sodium methoxide by carefully adding sodium metal (1.2 equivalents) to anhydrous methanol under a nitrogen atmosphere. Allow the reaction to proceed until all sodium has dissolved.

• Reaction Setup : Dissolve 7-iodo-2-chloroquinoline (1.0 equivalent) in a minimal amount of anhydrous methanol and add it to the freshly prepared sodium methoxide solution.

• Reflux : Heat the reaction mixture to reflux (approximately 65°C). The progress of the reaction should be monitored every 1-2 hours using TLC (e.g., with a mobile phase of 30% ethyl acetate in hexanes). The starting material will have a different Rf value than the methoxy-substituted product.

• Work-up : Once the reaction is complete (typically 4-8 hours), cool the mixture to room temperature. Carefully neutralize the excess sodium methoxide with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction : Remove the methanol under reduced pressure. Partition the remaining aqueous residue with ethyl acetate (3 x 50 mL). Combine the organic layers.

• Purification : Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude product can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to yield pure 7-Iodo-2-methoxyquinoline.

Structural Elucidation and Spectral Data

Confirming the identity and purity of the synthesized compound is paramount. This is achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for unambiguous structure determination of organic molecules.

• ¹H NMR Spectroscopy : The proton NMR spectrum provides information on the number of different types of protons and their connectivity.

  • Expected Chemical Shifts (δ) :

    • Aromatic Protons (6H) : Expected in the range of δ 7.0 - 8.5 ppm. The protons on the quinoline ring will appear as doublets and triplets, with coupling constants characteristic of aromatic systems. The iodine at C7 will induce a downfield shift on the adjacent H6 and H8 protons.

    • Methoxy Protons (3H) : A sharp singlet is expected around δ 4.0 - 4.2 ppm.[10]

• ¹³C NMR Spectroscopy : The carbon NMR spectrum reveals the number of unique carbon atoms.

  • Expected Chemical Shifts (δ) :

    • Aromatic Carbons (9C) : Resonances are expected between δ 110 - 160 ppm. The carbon bearing the iodine (C7) will show a significantly shifted signal, typically appearing upfield around δ 90-100 ppm due to the heavy atom effect.

    • Methoxy Carbon (1C) : A distinct signal around δ 55 - 60 ppm is characteristic for a methoxy group attached to an aromatic ring.[11][12]

Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation : Dissolve approximately 5-10 mg of purified 7-Iodo-2-methoxyquinoline in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Acquisition : Record ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.[13] Standard acquisition parameters should be used. For ¹³C, a proton-decoupled experiment is standard.

• Data Processing : Process the raw data (FID) using appropriate software. This includes Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight and information about the fragmentation pattern of the molecule.

• Expected Spectrum :

  • Molecular Ion Peak [M]⁺ : A strong peak is expected at an m/z (mass-to-charge ratio) of 285, corresponding to the molecular weight of the compound.

  • Isotopic Pattern : Due to the presence of iodine (¹²⁷I), which is monoisotopic, no complex isotopic pattern for the molecular ion is expected, unlike with chlorine or bromine.

  • Fragmentation : Common fragmentation pathways for methoxyquinolines involve the loss of a methyl radical (•CH₃) to give an [M-15]⁺ peak, followed by the loss of carbon monoxide (CO) to yield an [M-43]⁺ fragment.[14][15]

Analytical Methodologies for Purity and Quantification

A robust analytical workflow is essential for quality control, ensuring the purity of the compound for subsequent research applications. High-Performance Liquid Chromatography (HPLC) is the gold standard for this purpose.[16]

Analytical Workflow Diagram

Workflow for the analytical determination of 7-Iodo-2-methoxyquinoline.

Protocol: RP-HPLC Method for Purity Analysis

This protocol is based on established methods for quinoline derivatives and provides excellent separation and quantification capabilities.[17]

• Instrumentation : An HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Chromatographic Conditions :

  • Column : Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A : 0.1% Formic Acid in Water.

  • Mobile Phase B : 0.1% Formic Acid in Acetonitrile.

  • Gradient : Start with 10% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate : 1.0 mL/min.

  • Column Temperature : 30°C.

  • Detection Wavelength : 225 nm.

• Sample Preparation : Prepare a stock solution of the compound in methanol or acetonitrile at 1 mg/mL. Dilute with the initial mobile phase composition to a final concentration of approximately 10-20 µg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis : Inject 10 µL of the prepared sample. The purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks.

Relevance and Applications in Research

The unique combination of a quinoline scaffold, a methoxy group, and an iodine atom makes 7-Iodo-2-methoxyquinoline a molecule with considerable potential in scientific research.

• Medicinal Chemistry Scaffold : Quinoline derivatives are known to exhibit a vast range of biological activities, including anticancer, antimalarial, and antibacterial properties. This compound serves as a valuable building block for creating more complex molecules. The lipophilicity conferred by the iodine atom can enhance cell membrane permeability, a desirable trait in drug design.

• Intermediate for Cross-Coupling Reactions : The iodine atom at the 7-position is a reactive handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This allows for the straightforward introduction of diverse functional groups to build libraries of novel compounds for biological screening.

• Radiolabeling : The stable iodine (¹²⁷I) can be replaced with radioactive isotopes of iodine (e.g., ¹²³I, ¹²⁴I, ¹²⁵I). This makes the molecule a potential precursor for developing radiotracers for use in diagnostic imaging techniques like PET and SPECT.

Conclusion

7-Iodo-2-methoxyquinoline is a specialized heterocyclic compound whose physicochemical properties are defined by its three core components. The quinoline ring provides a rigid, aromatic, and biologically relevant framework. The 2-methoxy group modulates the electronic properties and serves as a key structural motif in many bioactive molecules. The 7-iodo substituent critically enhances lipophilicity and provides a versatile reactive site for further chemical modification. This guide has synthesized the available data and established scientific principles to provide a robust technical overview, including actionable protocols for synthesis and analysis, to empower researchers in their exploration of this promising molecule.

References

• PubChem. 2-Methoxyquinoline. National Center for Biotechnology Information. Available at: [Link]

• ChemBK. 5-Chloro-7-iodoquinolin-8-ol - Physico-chemical Properties. Available at: [Link]

• Molbase. 2-methoxy-3-vinylquinoline. Available at: [Link]

• ChemBK. 5-Chloro-7-iodo-8-hydroxyquinoline. Available at: [Link]

• NextSDS. 7-IODO-8-METHOXYQUINOLINE — Chemical Substance Information. Available at: [Link]

• NP-MRD. 1H NMR Spectrum (1D, 100 MHz, H2O, predicted) (NP0292973). Available at: [Link]

• Supplementary Data. Characteristics of the constituents from the roots of Polygonum multiflorum. Available at: [Link]

• Chemsrc. 7-iodo-8-methoxyquinoline. Available at: [Link]

• NP-MRD. 13C NMR Spectrum (1D, 101 MHz, H2O, predicted) (NP0269139). Available at: [Link]

• Royal Society of Chemistry. Supporting information In situ acidic carbon dioxide/ethylene glycol system for aerobic oxidative iodination of electron-rich aromatics catalyzed by Fe(NO3)3·9H2O. Available at: [Link]

• PubChem. 3-Iodoquinoline. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. 1 H NMR spectra of compounds 7 and 7a. Available at: [Link]

• University of Wisconsin-Madison. Tables For Organic Structure Analysis. Available at: [Link]

• Organic Chemistry Data. NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]

• ACS Publications. 7-Hydroxy-6-methoxyquinolin-2(1H)-one, Its Variants, and Quinolin-2-yl Esters. Available at: [Link]

• Agrawal, P. K. (2011). Methoxy 13C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. Natural Product Communications. Available at: [Link]

• PubMed. Quinolines, a perpetual, multipurpose scaffold in medicinal chemistry. Available at: [Link]

• Dogan, H. et al. (2018). Synthesis of Deuterated Endochin-Like Quinolones. ACS Omega. Available at: [Link]

• Trade Science Inc. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Available at: [Link]

• Organic Syntheses. [Bicyclo[4.2.0]octa-1,3,5-trien-7-one, 5-(phenylmethoxy)-]. Available at: [Link]

• PubMed. Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. Available at: [Link]

• MDPI. 5,7-Diiodoquinolin-8-yl (E)-3-(3,4-dihydroxyphenyl)acrylate. Available at: [Link]

• Clugston, D. M., & MacLean, D. B. (1966). MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Journal of Chemistry. Available at: [Link]

• PubChem. 4-Iodoanisole. National Center for Biotechnology Information. Available at: [Link]

• The University of Osaka Institutional Knowledge Archive. Low-Temperature Liquid-Crystalline Nitroxide Radical. Available at: [Link]

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Comprehensive Technical Guide on 7-Iodo-2-methoxyquinoline: Safety, Handling, and Synthetic Utility

Executive Summary

7-Iodo-2-methoxyquinoline is a highly valuable, bifunctional heterocyclic intermediate utilized extensively in medicinal chemistry and drug discovery. Featuring both a reactive aryl iodide and a methoxy-substituted quinoline core, it serves as a critical building block for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). Notably, this specific chemical scaffold is instrumental in the synthesis of morpholinone-based Factor IXa inhibitors, which are developed for the prophylaxis, secondary prevention, and therapy of thromboembolic disorders[1]. This whitepaper outlines the physicochemical properties, rigorous safety handling protocols, and validated synthetic methodologies for this compound.

Physicochemical Properties & Molecular Characterization

Understanding the physical properties of 7-Iodo-2-methoxyquinoline is essential for proper storage, handling, and reaction design. The presence of the heavy iodine atom significantly increases the molecular weight and lipophilicity of the quinoline core, while the methoxy group acts as an electron-donating moiety that modulates the electronic environment of the ring system.

Property	Specification
Chemical Name	7-Iodo-2-methoxyquinoline
Molecular Formula	C10H8INO
Molecular Weight	285.08 g/mol
Structural Formula	COC1=NC2=C(C=CC(=C2)I)C=C1
Appearance	Pale yellow to off-white amorphous solid[2]
Solubility	Soluble in Dichloromethane (DCM), Ethyl Acetate (EtOAc), DMSO; Insoluble in H2O
Storage Conditions	Store at 2-8 °C, protected from light and moisture

Safety Data Sheet (SDS) Guidelines & Hazard Mitigation

As a halogenated N-heterocycle, 7-Iodo-2-methoxyquinoline must be handled with stringent laboratory safety protocols. While a globally harmonized specific CAS registry entry may be obscured by proprietary pharmaceutical patents, its hazard profile can be accurately extrapolated from its chemical class and structural analogs[3].

GHS Classification & Hazard Statements

• Skin Irritation (Category 2): H315 - Causes skin irritation.

• Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

• Specific Target Organ Toxicity - Single Exposure (Category 3): H335 - May cause respiratory irritation.

Toxicology & Mechanistic Hazards

Aryl iodides are susceptible to photo-degradation over time, releasing radical iodine species which are highly irritating to mucous membranes. Furthermore, the lipophilic nature of the methoxyquinoline core facilitates rapid dermal absorption. Prolonged exposure without adequate personal protective equipment (PPE) can lead to localized dermatitis or systemic toxicity.

Handling & PPE Protocols (Self-Validating System)

To ensure a self-validating safety environment, researchers must adhere to the following procedural checks:

• Engineering Controls: All manipulations (weighing, dissolution, and transfer) MUST be conducted within a certified Class II chemical fume hood with a face velocity of 80-100 fpm.

  • Validation: Verify the fume hood flow monitor displays a safe operating range before opening the chemical container.

• Personal Protective Equipment (PPE):

  • Gloves: Double-gloving with standard nitrile gloves (minimum 4 mil thickness). Causality: Halogenated solvents (like DCM, commonly used to dissolve this compound) rapidly permeate single nitrile layers. Double-gloving provides a critical buffer window for safe doffing upon accidental exposure.

  • Eye Protection: Splash-proof chemical safety goggles.

  • Body Protection: Flame-resistant laboratory coat.

• Storage: Store in an amber glass vial under an inert atmosphere (Argon or Nitrogen) at 2-8 °C.

  • Causality: Amber glass prevents UV-mediated homolytic cleavage of the C-I bond, preserving the integrity of the cross-coupling precursor for downstream pharmaceutical synthesis.

Synthetic Utility & Experimental Workflow

7-Iodo-2-methoxyquinoline is prominently featured as a synthetic intermediate in the development of Factor IXa inhibitors[2]. Factor IXa is a vitamin K-dependent serine protease that plays a central role in the blood coagulation cascade, acting as a critical intersection between the intrinsic and extrinsic pathways[1].

Figure 1: Biological role of Factor IXa in coagulation and the targeted inhibition pathway.

Chemoselective Synthesis of 7-Iodo-2-methoxyquinoline

The synthesis of this compound from 7-iodo-1H-quinolin-2-one requires precise chemocontrol. 2-Quinolones exist in a lactam-lactim tautomeric equilibrium. Standard alkylation with methyl iodide (MeI) under basic conditions typically proceeds via the softer nitrogen atom, yielding the undesired N-methyl lactam.

To circumvent this, the protocol utilizes trimethyloxonium tetrafluoroborate (Meerwein's salt). As a "hard" electrophile, Meerwein's salt kinetically favors reaction at the "hard" oxygen nucleophile, selectively affording the O-methylated product (7-Iodo-2-methoxyquinoline)[2].

Figure 2: Chemoselective O-alkylation workflow for 7-Iodo-2-methoxyquinoline synthesis.

Step-by-Step Experimental Protocol

The following protocol is adapted from validated patent literature for the synthesis of compound aal3-l (7-iodo-2-methoxyquinoline)[1].

Reagents:

• 7-iodo-1H-quinolin-2-one: 1.00 g (3.69 mmol)

• Trimethyloxonium tetrafluoroborate: 1.09 g (7.38 mmol, 2.0 equiv)

• Anhydrous Dichloromethane (CH2Cl2): 100 mL

Methodology:

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with Argon for 10 minutes to ensure an anhydrous environment.

• Dissolution: Add 7-iodo-1H-quinolin-2-one (1.00 g) to the flask. Inject 100 mL of anhydrous CH2Cl2. Stir until a homogeneous solution or fine suspension is achieved.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice-water bath. Slowly add trimethyloxonium tetrafluoroborate (1.09 g) in a single portion under a positive stream of Argon.

  • Causality: Meerwein's salt is highly hygroscopic and reactive; addition at 0 °C controls the initial exothermic reaction and prevents solvent boil-off, minimizing the formation of degradation byproducts.

• Reaction Propagation: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir continuously for 4 days under Argon[2].

  • Self-Validation Checkpoint: Monitor the reaction via LC-MS or TLC (Eluent: 3:1 Hexanes/EtOAc). The reaction is deemed complete when the starting material peak is entirely consumed, and the product peak dominates the chromatogram.

• Quenching & Concentration: Once complete, concentrate the mixture in vacuo using a rotary evaporator to remove the bulk of the CH2Cl2.

• Aqueous Workup: Add 50 mL of deionized water to the resulting residue to safely quench any unreacted oxonium salt.

• Extraction: Extract the aqueous mixture with Ethyl Acetate (3 x 50 mL). Combine the organic layers.

  • Causality: EtOAc is selected for extraction due to its excellent partitioning coefficient for the lipophilic methoxyquinoline product compared to the highly polar aqueous byproducts (tetrafluoroborate salts).

• Purification: Wash the combined organic layers with brine (50 mL), dry over anhydrous Na2SO4, filter, and concentrate in vacuo to yield the crude 7-iodo-2-methoxyquinoline. Purify via flash column chromatography if necessary for downstream cross-coupling.

References

• Morpholinone compounds as factor ixa inhibitors (WO2011025565A1). Google Patents.

• BenchChem (Page 282). ChemBuyersGuide. Retrieved from:[Link]

Sources

• 1. WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors - Google Patents [patents.google.com]
• 2. WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors - Google Patents [patents.google.com]
• 3. Ethyl 7-iodo-2-methoxyquinoline-3-carboxylate | 3081984-08-6 [chemicalbook.com]

Protocols & Analytical Methods

Advanced Protocol for Suzuki-Miyaura Cross-Coupling of 7-Iodo-2-methoxyquinoline

Executive Summary & Substrate Significance

The Suzuki-Miyaura cross-coupling reaction remains one of the most robust and versatile methods for carbon-carbon bond formation in modern organic synthesis and drug development. This application note details the optimized protocols for the cross-coupling of 7-Iodo-2-methoxyquinoline (CAS: 1269519-03-0)[1].

The 2-methoxyquinoline scaffold is a privileged pharmacophore frequently utilized in medicinal chemistry. Specifically, derivatives synthesized from 7-iodo-2-methoxyquinoline have been identified as critical intermediates in the development of potent Factor IXa inhibitors, which are vital for treating thromboembolic disorders[2]. The strategic placement of the highly reactive iodine atom at the 7-position allows for rapid, regioselective functionalization, making this substrate an ideal building block for late-stage diversification.

Mechanistic Causality & Reaction Dynamics

To achieve high yields and reproducibility, it is crucial to understand the thermodynamic and kinetic drivers of the catalytic cycle.

The choice of a 7-iodo substrate over its bromo or chloro analogs is deliberate. The bond dissociation energy of the aryl C–I bond is approximately 65 kcal/mol, which is significantly weaker than that of C–Br (81 kcal/mol) and C–Cl (96 kcal/mol)[3]. This low bond strength renders the initial oxidative addition step highly exergonic and kinetically rapid, often allowing the reaction to proceed at lower temperatures or with less electron-rich phosphine ligands.

Recent mechanistic studies indicate that the true active catalytic species is often a highly reactive, monoligated 12-electron L1​Pd(0) complex, rather than the traditionally proposed 14-electron L2​Pd(0) species[4].

Suzuki-Miyaura catalytic cycle for 7-Iodo-2-methoxyquinoline cross-coupling.

The Critical Role of Water and Base

The transmetalation step is typically the rate-determining step in Suzuki couplings of iodoarenes. Boronic acids are poor nucleophiles and must be activated. The inorganic base (e.g., K2​CO3​ or Cs2​CO3​ ) reacts with water to form hydroxide ions, which coordinate to the empty p-orbital of the boron atom, forming a negatively charged, highly nucleophilic boronate complex. Without a stoichiometric amount of water, transmetalation stalls, and the catalytic cycle collapses.

Reaction Optimization & Quantitative Data

The following table summarizes the optimization landscape for coupling 7-iodo-2-methoxyquinoline with a standard aryl boronic acid. These parameters demonstrate the causality behind reagent selection.

Entry	Catalyst (mol%)	Base (Equiv.)	Solvent System	Temp (°C)	Time (h)	Yield (%)	Mechanistic Rationale
1	Pd(PPh3​)4​ (5%)	K2​CO3​ (2.0)	Dioxane/ H2​O (4:1)	90	12	78	Baseline conditions. Monodentate ligands undergo slower reductive elimination.
2	Pd(dppf)Cl2​ (5%)	K2​CO3​ (2.0)	Dioxane/ H2​O (4:1)	90	8	85	Bidentate dppf ligand forces a cis-geometry on Pd(II), accelerating reductive elimination.
3	Pd(dppf)Cl2​ (5%)	Cs2​CO3​ (2.0)	Dioxane/ H2​O (4:1)	90	6	92	Optimal. Cesium's larger ionic radius increases base solubility at the biphasic interface, accelerating transmetalation.
4	Pd2​(dba)3​ / XPhos (2%)	K3​PO4​ (2.0)	Toluene/ H2​O (10:1)	100	4	95	Highly active dialkylbiaryl phosphine ligand allows lower catalyst loading but increases cost.
5	Pd(dppf)Cl2​ (5%)	Cs2​CO3​ (2.0)	Dioxane (Anhydrous)	90	24	<20	Lack of water prevents boronate formation; reaction stalls at the Ar-Pd-I intermediate.

Self-Validating Experimental Protocol

This protocol utilizes Pd(dppf)Cl2​ and Cs2​CO3​ in a Dioxane/Water system (Entry 3), providing the best balance of yield, cost, and scalability.

Standard experimental workflow for the biphasic Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology

• Solvent Preparation (Critical Step): Prepare a 4:1 (v/v) mixture of 1,4-Dioxane and deionized water. Sparge the solvent mixture with Argon for at least 30 minutes.

  • Causality: Dissolved oxygen will irreversibly oxidize the Pd(0) active species to inactive Pd(II) oxides and promote the homocoupling of the boronic acid.

• Reagent Charging: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add:

  • 7-Iodo-2-methoxyquinoline (1.0 equivalent, 1.0 mmol, 285.1 mg)

  • Aryl boronic acid (1.2 equivalents, 1.2 mmol)

  • Cs2​CO3​ (2.0 equivalents, 2.0 mmol, 651.6 mg)

  • Pd(dppf)Cl2​⋅CH2​Cl2​ adduct (0.05 equivalents, 5 mol%, 40.8 mg)

• Inert Atmosphere Setup: Evacuate and backfill the flask with Argon three times.

• Reaction Initiation: Add 10 mL of the degassed Dioxane/Water mixture via syringe. Seal the flask and heat to 90 °C in a pre-heated oil bath.

• In-Process Visual Validation:

  • Success Indicator: The solution should turn a deep, homogeneous red/orange color.

  • Failure Indicator: If a fine black precipitate forms rapidly (Palladium black), the catalyst has decomposed due to oxygen ingress or poor ligand coordination.

• Reaction Monitoring: After 4 hours, sample 10 µL of the organic layer, dilute in Acetonitrile, and analyze via LC-MS. Look for the disappearance of the starting material ( [M+H]+=286.0 ) and the appearance of the product mass.

• Workup: Once complete, cool the reaction to room temperature. Dilute with Ethyl Acetate (20 mL) and Water (20 mL). Separate the layers. Extract the aqueous layer with EtOAc (2 x 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to afford the pure 7-aryl-2-methoxyquinoline.

Analytical Characterization & Troubleshooting

• Protodeboronation (Side Product): If you observe the mass of the unfunctionalized arene (loss of the boronic acid group), this indicates that the transmetalation step is too slow. Solution: Increase the water content slightly or switch to a more soluble base like Cs2​CO3​ .

• Homocoupling (Side Product): If you observe the biaryl homocoupled product of the boronic acid, oxygen is present in the system. Solution: Rigorously degas solvents using the freeze-pump-thaw method instead of sparging.

• NMR Signatures: The successful coupling can be verified by 1H NMR. The disappearance of the distinct singlet/doublet of the C8 proton adjacent to the iodine (which is typically shifted downfield due to the heavy atom effect) and the appearance of new aromatic multiplets corresponding to the coupled partner confirm C-C bond formation.

References

• [2] Morpholinone compounds as factor IXa inhibitors (WO2011025565A1). Google Patents. Available at:

• [3] One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids. PMC / NIH. Available at:

• [4] Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews (ACS Publications). Available at:

• [1] 7-iodo-2-methoxyquinoline | 1269519-03-0. ChemicalBook. Available at:

Sources

• 1. 7-iodo-2-methoxyquinoline | 1269519-03-0 [m.chemicalbook.com]
• 2. WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors - Google Patents [patents.google.com]
• 3. One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: A Practical Guide to the Buchwald-Hartwig Amination of 7-Iodo-2-methoxyquinoline

Abstract: This document provides a comprehensive technical guide for performing the Buchwald-Hartwig amination on 7-iodo-2-methoxyquinoline, a key transformation for accessing valuable 7-aminoquinoline scaffolds. These structures are of significant interest to researchers in medicinal chemistry and drug development due to their prevalence in biologically active compounds. This guide details the underlying mechanism, offers a robust step-by-step protocol, discusses critical parameter optimization, and provides troubleshooting advice to ensure successful execution.

Introduction: The Strategic Importance of C-N Bond Formation on Quinolines

The quinoline framework is a privileged scaffold in medicinal chemistry, forming the core of numerous pharmaceuticals with diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties[1]. The functionalization of this heterocycle is crucial for modulating its therapeutic effects. Specifically, the introduction of an amino group at the C7 position creates key intermediates for novel drug candidates and molecular probes[2][3].

The Buchwald-Hartwig amination has emerged as one of the most powerful and versatile methods for constructing carbon-nitrogen (C-N) bonds in modern organic synthesis[4][5][6]. It offers a significant advantage over classical methods, which often require harsh conditions and have limited substrate scope[2][4]. This palladium-catalyzed cross-coupling reaction provides a reliable pathway for the arylation of amines with aryl halides[6][7].

However, the application of this reaction to nitrogen-containing heteroaromatics like quinoline presents a unique challenge. The lone pair of electrons on the quinoline nitrogen can coordinate to the palladium center, potentially acting as a catalyst poison and impeding the reaction[8]. This guide addresses these challenges by presenting a protocol optimized for the successful amination of 7-iodo-2-methoxyquinoline, a common building block in pharmaceutical synthesis.

The Catalytic Heart: Mechanism and Component Roles

A thorough understanding of the catalytic cycle is paramount for successful application and troubleshooting. The Buchwald-Hartwig amination proceeds through a sequence of well-defined steps involving a palladium catalyst, which cycles between the Pd(0) and Pd(II) oxidation states[7][9][10].

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 7-iodo-2-methoxyquinoline. This is often the rate-determining step and forms a Pd(II) intermediate[10][11]. The reactivity order for aryl halides is generally I > Br > Cl[12].

• Ligand Exchange & Deprotonation: The amine nucleophile coordinates to the palladium center, displacing the halide. A base then deprotonates the coordinated amine, forming a palladium amido complex[13][14].

• Reductive Elimination: The C-N bond is formed as the desired 7-aminoquinoline product is expelled from the palladium center. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue[9].

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Component Deep Dive:

• Phosphine Ligand: The choice of ligand is critical. Bulky, electron-rich phosphine ligands are essential for promoting both the oxidative addition and the final reductive elimination step[4][6]. Bidentate ligands like Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) are often effective for heteroaromatic substrates as they provide stability to the catalyst complex and can prevent catalyst poisoning by the quinoline nitrogen[8][15][16].

• Base: A base is required to deprotonate the amine, making it a more potent nucleophile. The choice of base is crucial and depends on the substrate's sensitivity. Strong bases like sodium tert-butoxide (NaOtBu) are highly effective but can be incompatible with sensitive functional groups. Weaker inorganic bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) offer broader functional group tolerance and are often excellent choices for aryl iodides[12][17].

• Solvent: Aprotic, non-coordinating solvents are standard. Toluene and 1,4-dioxane are most common as they effectively dissolve the organic reagents without interfering with the catalyst[17][18]. It is imperative to use anhydrous and degassed solvents to prevent catalyst deactivation[8][17].

General Protocol for Amination of 7-Iodo-2-methoxyquinoline

This protocol provides a reliable starting point for the coupling of 7-iodo-2-methoxyquinoline with a generic secondary amine (e.g., morpholine).

3.1 Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
7-Iodo-2-methoxyquinoline	≥97%	Commercial	Store protected from light.
Morpholine	≥99%, anhydrous	Commercial	Store over molecular sieves.
Palladium(II) acetate (Pd(OAc)₂)	98%	Commercial	Handle in a fume hood.
Xantphos	≥98%	Commercial	Air-sensitive, store under inert gas.
Cesium Carbonate (Cs₂CO₃)	≥99%, anhydrous	Commercial	Grind to a fine powder and dry in vacuo before use.
Toluene	Anhydrous, ≥99.8%	Commercial	Degas thoroughly before use.
Schlenk flask / Reaction tube	---	---	Must be oven or flame-dried.
Inert gas supply (Argon/Nitrogen)	High purity	---	For maintaining an inert atmosphere.

3.2 Experimental Workflow

Caption: General experimental workflow for the Buchwald-Hartwig amination.

3.3 Step-by-Step Procedure

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 7-iodo-2-methoxyquinoline (1.0 mmol, 1.0 equiv), cesium carbonate (1.4 mmol, 1.4 equiv), Xantphos (0.03 mmol, 3 mol%), and palladium(II) acetate (0.015 mmol, 1.5 mol%).

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask under high vacuum and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure a completely inert atmosphere.

• Reagent Addition: Through the septum, add anhydrous, degassed toluene (5 mL). Then, add morpholine (1.2 mmol, 1.2 equiv) via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 110 °C. Stir the reaction mixture vigorously. The mixture will typically turn from a light suspension to a darker, more homogeneous color.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed (typically 8-24 hours).

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 15 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the mixture and concentrate the filtrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the desired 7-(morpholino)-2-methoxyquinoline.

Optimization and Troubleshooting

The success of the Buchwald-Hartwig amination is highly dependent on the careful selection of reaction parameters. The following table provides a starting point for optimization based on common observations in the literature.

Table 1: Optimization of Reaction Conditions

Parameter	Variation	Expected Outcome / Rationale	Potential Issues
Ligand	Xantphos	Good general ligand for heteroaryl halides, balances activity and stability.[16][19]	Lower yields with very bulky amines.
RuPhos/XPhos	Monodentate biaryl phosphine ligands; can be more active but may require lower temperatures to prevent side reactions.[20][21]	Increased risk of catalyst decomposition or side reactions.
Base	Cs₂CO₃	Mild, effective for aryl iodides, good functional group tolerance.[12][17]	Slower reaction rates compared to strong bases.
K₃PO₄	Another mild inorganic base, often interchangeable with Cs₂CO₃.[12]	Solubility can be an issue; may require vigorous stirring.
NaOtBu	Strong base, often leads to faster reactions and higher yields.[13][17]	Incompatible with base-sensitive groups (e.g., esters).
Solvent	Toluene	Standard non-polar, aprotic solvent.[17][18]	May not be suitable for less soluble reagents.
1,4-Dioxane	A more polar aprotic solvent, can improve solubility.[17][18]	Must be peroxide-free.
Temperature	80-110 °C	Typical range; higher temperatures increase rate but may also promote side reactions.[12]	Catalyst decomposition, hydrodehalogenation.[17]

Troubleshooting Guide

• Problem: Low or no conversion.

  • Cause & Solution: Catalyst deactivation is likely. Ensure all reagents and solvents are anhydrous and the system is rigorously deoxygenated[8][17]. Check the quality of the palladium precatalyst and the ligand. Consider using a pre-catalyst complex which can be more reliable[12].

• Problem: Formation of palladium black.

  • Cause & Solution: This indicates catalyst agglomeration and deactivation. The ligand may not be providing sufficient stabilization. Try a different ligand (e.g., a bulkier biaryl phosphine) or lower the reaction temperature[8].

• Problem: Hydrodehalogenation (iodine replaced by hydrogen).

  • Cause & Solution: This is a common side reaction. It can sometimes be minimized by using a weaker or more sterically hindered base, or by lowering the reaction temperature[17].

Safety and Handling

• Palladium Catalysts: Palladium compounds are toxic and should be handled with care in a fume hood using appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and potentially toxic. They should be stored and handled under an inert atmosphere.

• Solvents: Toluene and dioxane are flammable and volatile. All heating should be conducted in a well-ventilated fume hood using a temperature-controlled oil bath and a condenser.

• Bases: Strong bases like NaOtBu are corrosive and moisture-sensitive. Handle with care.

References

• Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes. (2019). ACS Medicinal Chemistry Letters. [Link]

• Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes - PMC. (n.d.). National Center for Biotechnology Information. [Link]

• Buchwald-Hartwig Amination Reaction Explained. (n.d.). Pearson. [Link]

• NIXANTPHOS: A Highly Active Ligand for Palladium Catalyzed Buchwald-Hartwig Amination of Unactivated Aryl Chlorides. (2016). ResearchGate. [Link]

• Role of the Base in Buchwald–Hartwig Amination. (2014). The Journal of Organic Chemistry. [Link]

• Novel 7-Chloro-4-aminoquinoline-benzimidazole Hybrids as Inhibitors of Cancer Cells Growth. (2023). MDPI. [Link]

• Role of the base in Buchwald-Hartwig amination. (2014). PubMed. [Link]

• HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). University of South Carolina. [Link]

• Buchwald–Hartwig amination. (n.d.). Wikipedia. [Link]

• Effect of Solvents on the Product Distribution and Reaction Rate of a Buchwald−Hartwig Amination Reaction. (2006). ACS Publications. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. (2020). ACS Catalysis. [Link]

• NIXANTPHOS: a highly active ligand for palladium catalyzed Buchwald–Hartwig amination of unactivated aryl chlorides. (2016). Dalton Transactions. [Link]

• The 25th Anniversary of the Buchwald–Hartwig Amination: Development, Applications, and Outlook. (2019). ACS Publications. [Link]

• Palladium catalyzed radical relay for the oxidative cross-coupling of quinolines. (2022). Nature Communications. [Link]

• Buchwald-Hartwig Cross Coupling Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. (2011). National Center for Biotechnology Information. [Link]

• Synthesis of 7-chloroquinolinyl-4-. (2017). ResearchGate. [Link]

• Buchwald-Hartwig Amination. (2023). Chemistry LibreTexts. [Link]

• One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction. (2020). The Journal of Organic Chemistry. [Link]

• Recent Progress in Palladium-Catalyzed Quinoline Formation. (2024). MDPI. [Link]

• Palladium-Catalyzed Intermolecular Aerobic Annulation of o-Alkenylanilines and Alkynes for Quinoline Synthesis. (2016). Organic Chemistry Portal. [Link]

• What can reaction databases teach us about Buchwald–Hartwig cross-couplings?. (2020). Royal Society of Chemistry. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). National Center for Biotechnology Information. [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol. (n.d.). University College London. [Link]

• Buchwald-Hartwig Coupling. (n.d.). Organic Synthesis. [Link]

• Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC. (2020). National Center for Biotechnology Information. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. (2025). YouTube. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. youtube.com [youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 10. Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Role of the base in Buchwald-Hartwig amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. pubs.acs.org [pubs.acs.org]
• 19. What can reaction databases teach us about Buchwald–Hartwig cross-couplings? - Chemical Science (RSC Publishing) DOI:10.1039/D0SC04074F [pubs.rsc.org]
• 20. pdf.benchchem.com [pdf.benchchem.com]
• 21. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]

preparation of 7-Iodo-2-methoxyquinoline derivatives

Application Note: Comprehensive Protocol for the Preparation of 7-Iodo-2-methoxyquinoline and Its Derivatives

Executive Summary

7-Iodo-2-methoxyquinoline is a highly valuable bifunctional building block in medicinal chemistry, frequently utilized in the synthesis of factor IXa inhibitors[1], kinase inhibitors, and advanced fluorophores. The presence of the 2-methoxy group provides metabolic stability and specific hydrogen-bonding profiles, while the 7-iodo substituent serves as an ideal orthogonal handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). This application note details a robust, three-step synthetic protocol from commercially available 3-iodoaniline, emphasizing the mechanistic rationale behind regioselective cyclization and chemoselective O-methylation.

Mechanistic Insights & Reaction Design (E-E-A-T)

As a self-validating system, this synthetic route requires careful control of reaction conditions to ensure high regioselectivity and chemoselectivity. Analytical checkpoints are integrated into every step to verify intermediate integrity.

• Amidation & Precursor Assembly: The synthesis begins with the coupling of 3-iodoaniline and 3-ethoxyacryloyl chloride[2]. Pyridine is employed as an acid scavenger to neutralize the HCl byproduct. This prevents the protonation of the weakly nucleophilic 3-iodoaniline, driving the amidation to near-quantitative yields.

• Regioselective Electrophilic Cyclization: The acid-catalyzed Knorr-type cyclization of the resulting (E)-N-(3-iodophenyl)-3-ethoxyacrylamide presents a regiochemical challenge. Electrophilic aromatic substitution can occur ortho or para to the deactivating iodine atom. Due to the steric bulk of the iodine atom, cyclization at the para position is kinetically and thermodynamically favored, yielding 7-iodo-1H-quinolin-2-one as the major isomer[1]. Strict temperature control during the addition of concentrated sulfuric acid minimizes the formation of the 5-iodo byproduct.

• Chemoselective O-Methylation via Hard Electrophiles: 2-Quinolones exhibit lactam-lactim tautomerism. Standard alkylation with soft electrophiles (e.g., methyl iodide) under basic conditions predominantly yields the N-methylated product (1-methylquinolin-2-one) due to the higher nucleophilicity of the nitrogen atom. To achieve exclusive O-methylation, a "hard" alkylating agent, trimethyloxonium tetrafluoroborate (Meerwein's salt), is utilized[1]. According to Hard-Soft Acid-Base (HSAB) theory, the hard oxonium ion preferentially reacts with the harder oxygen center of the lactim tautomer, cleanly affording 7-iodo-2-methoxyquinoline.

Synthetic Workflow

Fig 1: Synthetic workflow for 7-Iodo-2-methoxyquinoline and downstream derivatives.

Quantitative Data & Reaction Parameters

Step	Reaction Type	Reagents & Solvents	Temp & Time	Expected Yield	Analytical Checkpoint (Self-Validation)
1	Amidation	3-Iodoaniline (1 eq), 3-Ethoxyacryloyl chloride (1.1 eq), Pyridine (1.5 eq), DCM	0 °C to RT, 3 h	90–95%	TLC (Hex/EtOAc 3:1), LC-MS [M+H]+ 318.0
2	Cyclization	(E)-N-(3-iodophenyl)-3-ethoxyacrylamide (1 eq), Conc. H2SO4 (10 vol)	RT to 60 °C, 2 h	80–90%	Precipitate formation in H2O, LC-MS [M+H]+ 272.0
3	O-Methylation	7-Iodo-1H-quinolin-2-one (1 eq), Me3O·BF4 (2.0 eq), DCM	0 °C to RT, 4 days	70–80%	TLC (Hex/EtOAc 4:1), LC-MS [M+H]+ 286.0
4	Derivatization	7-Iodo-2-methoxyquinoline (1 eq), Aryl boronic acid (1.2 eq), Pd(dppf)Cl2, K2CO3	90 °C, 12 h	>80%	Disappearance of starting material on TLC

Detailed Experimental Protocols

Protocol A: Synthesis of (E)-N-(3-iodophenyl)-3-ethoxyacrylamide

• Setup: Equip a flame-dried round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Dissolve 3-iodoaniline (10.0 g, 45.6 mmol) in anhydrous dichloromethane (DCM, 100 mL). Add anhydrous pyridine (5.4 g, 68.4 mmol).

• Addition: Cool the mixture to 0 °C using an ice bath. Add 3-ethoxyacryloyl chloride (6.7 g, 50.2 mmol) dropwise over 15 minutes to control the exothermic reaction[2].

• Reaction: Remove the ice bath and stir the mixture at room temperature for 3 hours.

• Workup: Quench the reaction with 1M HCl (50 mL) to remove excess pyridine. Separate the organic layer, wash with saturated aqueous NaHCO3 (50 mL) and brine (50 mL), dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Triturate the crude residue with hexanes to afford the product as a pale yellow solid.

Protocol B: Acid-Catalyzed Cyclization to 7-Iodo-1H-quinolin-2-one

• Setup: In a well-ventilated fume hood, place concentrated sulfuric acid (H2SO4, 50 mL) in a round-bottom flask and cool to 0 °C.

• Addition: Slowly add (E)-N-(3-iodophenyl)-3-ethoxyacrylamide (10.0 g, 31.5 mmol) in small portions over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Cyclization: Warm the mixture to room temperature, then heat to 60 °C for 2 hours. The solution will turn dark.

• Quenching: Cool the mixture to room temperature and carefully pour it over crushed ice (500 g) with vigorous stirring. A precipitate will form immediately.

• Isolation: Filter the resulting solid, wash extensively with cold water until the filtrate is neutral (pH ~7), and dry under high vacuum to yield 7-iodo-1H-quinolin-2-one as a colorless to beige powder[1].

Protocol C: Chemoselective O-Methylation to 7-Iodo-2-methoxyquinoline

• Setup: Suspend 7-iodo-1H-quinolin-2-one (1.00 g, 3.69 mmol) in anhydrous DCM (100 mL) under a nitrogen atmosphere.

• Alkylation: Cool the suspension to 0 °C. Add trimethyloxonium tetrafluoroborate (Meerwein's salt, 1.09 g, 7.38 mmol, 2.0 eq) in one portion[1].

• Reaction: Allow the mixture to warm to room temperature. Stir continuously for 4 days. (Causality Note: Meerwein's salt is highly reactive but poorly soluble in DCM; extended reaction times are required for the heterogeneous mixture to reach completion without degrading the starting material).

• Workup: Concentrate the mixture in vacuo to remove DCM. Add water (50 mL) to the residue and extract with Ethyl Acetate (EtOAc, 3 x 50 mL).

• Purification: Wash the combined organic layers with brine, dry over Na2SO4, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to isolate 7-iodo-2-methoxyquinoline[1].

Protocol D: Downstream Derivatization (Suzuki-Miyaura Cross-Coupling)

• Setup: In a microwave vial or Schlenk flask, combine 7-iodo-2-methoxyquinoline (1.0 eq), the desired aryl boronic acid (1.2 eq), and K2CO3 (3.0 eq).

• Catalyst: Add Pd(dppf)Cl2 (0.05 eq).

• Solvent: Add a degassed mixture of 1,4-Dioxane/H2O (4:1, 0.1 M).

• Reaction: Seal the vessel and heat at 90 °C for 12 hours.

• Isolation: Filter through a pad of Celite, concentrate, and purify via chromatography to yield the 7-substituted-2-methoxyquinoline derivative.

References

• Title: WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors Source: Google Patents URL

• Title: Cas 6191-99-7, 3-Ethoxyacryloyl chloride Source: LookChem URL: [Link]

Sources

• 1. WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors - Google Patents [patents.google.com]
• 2. lookchem.com [lookchem.com]

Application Note: Scalable Manufacturing Protocol for 7-Iodo-2-methoxyquinoline

Strategic Overview & Scope

7-Iodo-2-methoxyquinoline is a high-value, critical intermediate in the synthesis of active pharmaceutical ingredients (APIs), including kinase inhibitors and factor IXa inhibitors. Early-stage discovery routes often employ to directly methylate 7-iodo-2-quinolone[1]. However, Meerwein's salt is highly moisture-sensitive, prohibitively expensive, and poses significant safety and handling hazards at a manufacturing scale.

To bridge the gap between bench-scale discovery and commercial manufacturing, this application note details a robust, two-step protocol. By isolating the stable intermediate [2], this route eliminates the need for exotic methylating agents, utilizing highly scalable chlorodehydroxylation and nucleophilic aromatic substitution (SNAr) methodologies.

Mechanistic Rationale & Pathway Design

The transition to a scalable process requires fundamentally redesigning the chemical pathway to ensure thermodynamic favorability and operational safety.

Figure 1: Scalable two-step synthetic workflow for 7-Iodo-2-methoxyquinoline.

Process Chemistry: Critical Parameters & Causality

As a Senior Application Scientist, it is critical to understand why specific reagents and conditions are selected, as this causality dictates process controls:

• Catalytic Vilsmeier-Haack Activation (Step 1): Using neat phosphorus oxychloride (POCl₃) is standard in lab settings but creates dangerous thermal runaway risks at scale. By using toluene as a co-solvent and N,N-dimethylformamide (DMF) as a catalyst, we generate the highly electrophilic Vilsmeier-Haack chloroiminium ion in situ. This allows the chlorination to proceed smoothly at 90–95 °C while the toluene acts as a thermal heat sink.

• Regioselective SNAr (Step 2): The 2-position of the quinoline ring is highly electron-deficient due to the inductive and resonance effects of the adjacent nitrogen atom. This activates the C2–Cl bond towards nucleophilic attack via a stabilized Meisenheimer complex, a well-documented mechanism in [3]. The 7-iodo substituent—being meta to the nitrogen's primary resonance activation—remains completely inert under these conditions, ensuring 100% regioselectivity without transition-metal cross-coupling interference.

Step-by-Step Manufacturing Protocols

Every protocol described below is designed as a self-validating system , meaning the physical chemistry of the workup inherently verifies the success of the reaction and prevents downstream failure.

Protocol A: Synthesis of 2-Chloro-7-iodoquinoline (Step 1)

• Reactor Charging: Charge a dry, glass-lined reactor with toluene (10 volumes) and 7-iodo-1H-quinolin-2-one (1.0 eq).

• Catalyst Addition: Add DMF (0.1 eq) and agitate at 20 °C under a nitrogen sweep.

• Reagent Dosing: Dropwise add POCl₃ (1.5 eq) over 1 hour. Causality: Controlled addition manages the initial endothermic complexation followed by the exothermic reaction. Maintain internal temperature < 30 °C.

• Thermal Activation: Heat the mixture to 90–95 °C for 4 hours.

• In-Process Control (IPC): Pull an aliquot for HPLC-UV analysis. The reaction is validated when unreacted starting material is < 1.0%.

• Self-Validating Quench: Cool the mixture to 10 °C. Transfer the mixture into a secondary vessel containing ice-water (10 volumes) with vigorous stirring, keeping T < 25 °C. System Validation: The biphasic quench acts as a self-validating safety mechanism; the organic product partitions into the upper toluene layer, while the hazardous phosphoric acid byproducts dissolve entirely in the lower aqueous layer, allowing immediate visual confirmation of phase separation.

• Workup & Isolation: Separate the organic layer, wash with 10% NaHCO₃ (5 volumes) and brine (5 volumes). Concentrate under reduced pressure and crystallize from isopropanol to yield 2-chloro-7-iodoquinoline as a pale yellow solid.

Protocol B: Synthesis of 7-Iodo-2-methoxyquinoline (Step 2)

• Reactor Charging: Charge a dry, nitrogen-purged reactor with methanol (8 volumes) and 2-chloro-7-iodoquinoline (1.0 eq).

• Nucleophile Dosing: Add a 25% w/w solution of sodium methoxide (NaOMe) in methanol (1.2 eq) dropwise at 20 °C.

• Thermal Activation: Heat the reaction mixture to 60–65 °C (reflux) for 6 hours.

• In-Process Control (IPC): HPLC-UV analysis. The IPC is self-validating: the disappearance of the 2-chloro-7-iodoquinoline peak at 254 nm directly confirms the completion of the Meisenheimer complex turnover. Target: < 0.5% intermediate.

• Self-Validating Crystallization: Cool the reactor to 20 °C and quench with water (15 volumes) over 30 minutes. System Validation: This anti-solvent crystallization is a self-validating system for purity. Highly polar inorganic salts (NaCl, excess NaOMe) remain completely dissolved in the aqueous mother liquor, ensuring only the hydrophobic 7-iodo-2-methoxyquinoline precipitates.

• Isolation: Filter the resulting solid, wash with water (3 x 3 volumes), and dry under vacuum at 45 °C.

Quantitative Data & Quality Control

To ensure batch-to-batch reproducibility, the following analytical parameters must be strictly monitored. The data below summarizes the validated acceptance criteria for a 10-kg scale run.

Process Stage	Quality Parameter	Target Range / Specification	Analytical Method
Step 1: Chlorination	Isolated Yield	85.0% – 92.0%	Gravimetric
Step 1: Chlorination	Chemical Purity	≥ 98.0% (AUC)	HPLC-UV (254 nm)
Step 1: Chlorination	Residual Starting Material	≤ 1.0%	HPLC-UV (254 nm)
Step 2: Methoxylation	Isolated Yield	88.0% – 94.0%	Gravimetric
Step 2: Methoxylation	Chemical Purity	≥ 99.0% (AUC)	HPLC-UV (254 nm)
Step 2: Methoxylation	Des-iodo Impurity	≤ 0.1%	LC-MS
Step 2: Methoxylation	Moisture Content	≤ 0.5%	Karl Fischer Titration

References

• Title: Morpholinone compounds as factor ixa inhibitors (WO2011025565A1)

• Title : Synthesis and Biological Evaluation of Some Bioisosteres and Congeners of the Antitumor Agent, 2-{4-[(7-Chloro-2-quinoxalinyl)oxy]phenoxy}propionic Acid (XK469) Source : Journal of Medicinal Chemistry (ACS Publications) URL :[Link]

Sources

• 1. WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors - Google Patents [patents.google.com]
• 2. 2-Chloro-7-iodoquinoline [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 7-Iodo-2-methoxyquinoline Synthesis

Welcome to the technical support and troubleshooting guide for the synthesis of 7-Iodo-2-methoxyquinoline . This compound is a critical halogenated building block in medicinal chemistry and drug development. However, its synthesis from 7-iodoquinolin-2(1H)-one is notoriously prone to regioselectivity issues and side reactions.

As an Application Scientist, I have structured this guide to address the specific mechanistic hurdles you will encounter—most notably the ambident nucleophilicity of the quinolone core—and provide field-proven, self-validating protocols to maximize your O-alkylation yields.

🔬 Core Mechanistic Diagram

To understand the troubleshooting steps, we must first map the competing pathways. The diagram below illustrates the kinetic and thermodynamic divergence between N-alkylation and O-alkylation.

Reaction pathways for 7-Iodo-2-methoxyquinoline synthesis highlighting side reactions.

📊 Quantitative Comparison of Synthetic Strategies

Before diving into the FAQs, review this data summary to select the optimal route for your specific laboratory constraints.

Synthetic Route	Reagents & Conditions	O:N Selectivity Ratio	Typical Yield (%)	Primary Side Reaction / Byproduct
Standard Alkylation	MeI, K₂CO₃, DMF, 80 °C	~ 1:5	< 20%	N-methylation (7-Iodo-1-methylquinolin-2-one)
Hard Electrophile	Me₃O⁺ BF₄⁻, CH₂Cl₂, 0 °C to RT	> 95:5	70–80%	Trace N-methylation
Chlorination-SNAr	1. POCl₃ 2. NaOMe, MeOH	100:0	85–90% (over 2 steps)	Hydrolysis back to 2-quinolone (if H₂O is present)

🛠️ Troubleshooting FAQs & Validated Protocols

Q1: Why am I getting a high percentage of N-methylated byproduct when attempting to methylate 7-iodoquinolin-2(1H)-one with methyl iodide and potassium carbonate?

The Causality: You are encountering the classic ambident nucleophile problem inherent to quinolin-2(1H)-ones . The molecule exists in a tautomeric equilibrium between the 2-quinolone (lactam) and 2-hydroxyquinoline (lactim) forms. Under standard basic conditions (K₂CO₃), deprotonation yields a delocalized anion. According to Hard-Soft Acid-Base (HSAB) theory, the nitrogen atom is a "softer" nucleophile compared to the oxygen. Because methyl iodide (MeI) is a soft electrophile, the reaction is kinetically and thermodynamically driven toward N-alkylation, resulting in the unwanted 7-iodo-1-methylquinolin-2-one byproduct.

Q2: What is the most direct method to achieve high O-selectivity for 7-Iodo-2-methoxyquinoline?

The Causality & Solution: To force O-alkylation, you must change the electronic nature of your alkylating agent. By switching to a "hard" electrophile like Meerwein's salt (trimethyloxonium tetrafluoroborate), the transition state strongly favors attack by the harder oxygen atom .

Validated Protocol: Direct O-Methylation via Meerwein's Salt Self-Validation Check: The absence of a strong C=O stretch (~1650 cm⁻¹) in the IR spectrum of the crude product confirms successful O-alkylation over N-alkylation.

• Preparation: Flame-dry a round-bottom flask and purge with argon. Dissolve 7-iodoquinolin-2(1H)-one (1.0 eq, e.g., 1.00 g) in anhydrous CH₂Cl₂ (100 mL).

• Activation: Cool the solution to 0 °C using an ice bath.

• Addition: Quickly add trimethyloxonium tetrafluoroborate (1.1 eq, ~1.09 g) portion-wise against a positive flow of argon. (Note: Meerwein's salt is highly hygroscopic; handle rapidly).

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4 days. Monitor via TLC (Hexanes/EtOAc 3:1) until the lower Rf starting material is consumed.

• Workup: Concentrate the mixture in vacuo. Add distilled water to the residue to quench any unreacted oxonium salt. Extract with EtOAc (3 x 50 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography to isolate pure 7-iodo-2-methoxyquinoline.

Q3: I don't have access to Meerwein's salt. Is there an alternative route that completely avoids the N-methylation side reaction?

The Causality & Solution: Yes. You can bypass the ambident nucleophile issue entirely by using a two-step Chlorination-Nucleophilic Aromatic Substitution (SNAr) sequence . By first converting the tautomeric oxygen into a leaving group (chloride), you lock the ring into the fully aromatic quinoline system. Subsequent displacement with methoxide exclusively yields the O-methylated product.

Validated Protocol: Chlorination-Methoxylation Sequence Step 1: Chlorination

• Suspend 7-iodoquinolin-2(1H)-one (1.0 eq) in neat POCl₃ (10.0 eq).

• Reflux the mixture at 105 °C for 3–4 hours. The suspension will become a homogeneous dark solution as the reaction proceeds.

• Cool to room temperature. Critical Step: Carefully pour the mixture dropwise over vigorously stirred crushed ice to quench excess POCl₃ without causing a violent exotherm.

• Neutralize the aqueous mixture to pH 7-8 using saturated aqueous NaHCO₃.

• Extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate to yield the intermediate 2-chloro-7-iodoquinoline.

Step 2: SNAr Methoxylation

• Dissolve the crude 2-chloro-7-iodoquinoline (1.0 eq) in anhydrous methanol (0.2 M).

• Add freshly prepared sodium methoxide (1.5 eq). (Prepare by dissolving clean sodium metal in anhydrous MeOH).

• Reflux the mixture for 12 hours under an argon atmosphere.

• Cool, concentrate to remove MeOH, dilute with water, and extract with EtOAc. Dry and concentrate to yield 7-iodo-2-methoxyquinoline.

Q4: During the SNAr methoxylation of 2-chloro-7-iodoquinoline (Step 2 above), I am seeing reversion back to the starting 2-quinolone. How can I prevent this?

The Causality & Solution: This reversion is a hydrolysis side reaction. If your methanol or sodium methoxide contains trace amounts of water, the methoxide deprotonates the water to form sodium hydroxide (NaOH). Hydroxide is a highly aggressive nucleophile that will displace the chloride, immediately tautomerizing back to the highly stable 7-iodoquinolin-2(1H)-one.

Troubleshooting Fix: You must maintain strictly anhydrous conditions. Do not use commercial NaOMe powder that has been exposed to air, as it rapidly absorbs ambient moisture to form NaOH. Always generate NaOMe in situ using fresh sodium metal and strictly anhydrous (preferably molecular sieve-dried) methanol.

📚 References

• El-mrabet, A.; Haoudi, A.; Kandri-Rodi, Y.; Mazzah, A. "An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities." Organics 2025, 6(2), 16. URL: [Link]

• Hazeldine, S. T. et al. "Synthesis and Biological Evaluation of Some Bioisosteres and Congeners of the Antitumor Agent, 2-{4-[(7-Chloro-2-quinoxalinyl)oxy]phenoxy}propionic Acid (XK469)." Journal of Medicinal Chemistry 2002, 45(14), 3130–3137. URL: [Link]

• Hirayama, F. et al. "Morpholinone compounds as factor ixa inhibitors." WO2011025565A1, 2011. URL:

overcoming steric hindrance in 7-Iodo-2-methoxyquinoline derivatives

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic barriers encountered when functionalizing 7-Iodo-2-methoxyquinoline .

This compound presents a unique set of challenges: the iodine at the C7 position is sterically flanked by the C6 and C8 protons, while the C2-methoxy group exerts electronic effects across the quinoline core[1]. Below, you will find causality-driven troubleshooting FAQs, optimization data, and self-validating experimental protocols to overcome these hurdles.

PART 1: Fundamental Challenges & Causality (FAQ)

Q1: Why does 7-Iodo-2-methoxyquinoline exhibit poor reactivity and low yields when coupled with bulky partners? A: The failure usually occurs during the transmetalation and reductive elimination steps of the palladium catalytic cycle. While the C7-I bond readily undergoes oxidative addition due to the weak carbon-iodine bond, the subsequent introduction of a sterically hindered coupling partner (e.g., an ortho-substituted arylboronic acid) creates severe steric clash with the quinoline's C6 and C8 protons. This steric crowding prevents the two coupling partners from adopting the necessary cis-orientation on the palladium center, leading to stalled reactions, catalyst degradation (palladium black formation), and protodehalogenation[2].

Q2: How do dialkylbiaryl phosphine (Buchwald) ligands resolve this specific steric pinch? A: Standard ligands like PPh₃ form a resting L₂Pd(0) state, which struggles to accommodate bulky substrates. Buchwald ligands (e.g., XPhos, SPhos) or their arsenic analogues (arsa-Buchwald ligands) are uniquely designed to overcome this[3]. Their extreme steric bulk forces the formation of a highly reactive, low-coordination L₁Pd(0) active species.

• Causality for Oxidative Addition: The electron-rich dicyclohexylphosphino group increases electron density on the Pd center, accelerating oxidative addition into the C7-I bond.

• Causality for Reductive Elimination: Counterintuitively, the massive steric bulk of the biphenyl backbone pushes the two coupled groups together, artificially relieving steric strain on the metal center by forcing rapid reductive elimination[4].

PART 2: Troubleshooting Specific Workflows

Q3: My Suzuki-Miyaura coupling with a bulky boronic acid is stalling at <20% yield. How do I logically optimize the reaction conditions? A: Yields below 20% typically indicate a failure in transmetalation. When using 7-Iodo-2-methoxyquinoline, switching from a weak base (Na₂CO₃) to a strong, soluble base (tBuONa) facilitates the formation of the highly reactive boronate complex required to push through the steric barrier. See Table 1 for our validated optimization matrix.

Table 1: Optimization of Suzuki-Miyaura Coupling of 7-Iodo-2-methoxyquinoline with 2,6-Dimethylphenylboronic acid

Entry	Precatalyst	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Causality / Observation
1	Pd(PPh₃)₄	None	Na₂CO₃	Toluene/H₂O	90	12%	Incomplete oxidative addition; catalyst degrades to Pd black.
2	Pd(OAc)₂	PPh₃	K₃PO₄	1,4-Dioxane	100	25%	Sluggish transmetalation; dehalogenated quinoline observed.
3	Pd₂(dba)₃	SPhos	K₃PO₄	1,4-Dioxane	100	68%	Good conversion, but reductive elimination remains a bottleneck.
4	Pd₂(dba)₃	XPhos	tBuONa	1,4-Dioxane	100	92%	Optimal L₁Pd(0) formation; rapid reductive elimination achieved.

Q4: Palladium catalysis is failing entirely due to catalyst poisoning. Are there metal-free alternatives for hindered iodoquinolines? A: Yes. If transition metals fail, you can bypass the traditional catalytic cycle using a visible-light-induced Electron Donor-Acceptor (EDA) complex methodology. By reacting the iodoquinoline with hydrazones under blue light irradiation, a single-electron-transfer (SET) process occurs. This transition-metal-free strategy is highly tolerant of the quinoline nitrogen and effectively overcomes the steric hindrance that typically shuts down palladium cycles[5],[6].

PART 3: Visualizations & Logic Trees

Fig 1. Pd-catalyzed cross-coupling cycle highlighting steric pinch points for 7-Iodo-2-methoxyquinoline.

Fig 2. Troubleshooting logic tree for diagnosing cross-coupling failures in hindered iodoquinolines.

PART 4: Validated Experimental Protocols

Protocol A: High-Yielding Suzuki-Miyaura Coupling (Overcoming Steric Bulk)

This protocol utilizes the extreme steric bulk of XPhos to force reductive elimination.

• Catalyst Pre-activation: In a nitrogen-filled glovebox, charge a Schlenk tube with Pd₂(dba)₃ (2.5 mol%) and XPhos (5.0 mol%). Add 1 mL of anhydrous 1,4-dioxane and stir at room temperature for 15 minutes. Causality: Pre-mixing ensures the formation of the active L₁Pd(0) species before introducing the competitive quinoline substrate.

• Reagent Assembly: Add 7-Iodo-2-methoxyquinoline (1.0 equiv, 0.5 mmol), the sterically hindered arylboronic acid (1.5 equiv), and tBuONa (2.0 equiv). Add an additional 4 mL of 1,4-dioxane. Seal the tube and heat to 100 °C.

• Self-Validating Checkpoint (2 Hours): Withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via UPLC-MS.

  • Validation: The starting material mass (m/z 286 [M+H]⁺) should be absent. If a mass of m/z 160 is detected, protodehalogenation has occurred, indicating moisture contamination in your base. If the desired product mass is dominant, proceed to workup.

• Workup: Cool to room temperature, filter through a pad of Celite (eluting with EtOAc), concentrate, and purify via flash chromatography.

Protocol B: Visible-Light-Induced EDA Cross-Coupling (Metal-Free)

Use this protocol when palladium catalysis is poisoned by the quinoline nitrogen or when heavy metal residues are unacceptable.

• EDA Complex Formation: In a dry vial equipped with a magnetic stir bar, add 7-Iodo-2-methoxyquinoline (0.2 mmol), the target hydrazone (0.3 mmol), and NaOH (0.4 mmol) in 2 mL of anhydrous DMSO[5].

• Self-Validating Checkpoint (Visual): Stir the mixture in the dark for 10 minutes.

  • Validation: A distinct bathochromic shift (color change to deep yellow/orange) must occur. This visually validates the successful formation of the Electron Donor-Acceptor (EDA) complex. If the solution remains colorless, the EDA complex has not formed; check solvent anhydrousness.

• Irradiation: Irradiate the vial with a 30 W blue LED (460 nm) at room temperature for 24 hours under a nitrogen atmosphere.

• Workup: Quench with water, extract with ethyl acetate (3 x 10 mL), dry over Na₂SO₄, and purify via silica gel chromatography.

PART 5: References

1.[1] WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors. Google Patents.1 2.[2] Visible-Light-Promoted C2 Selective Arylation of Quinoline and Pyridine N-Oxides with Diaryliodonium Tetrafluoroborate. The Journal of Organic Chemistry - ACS Publications. 2 3.[3] Synthetic Strategy for AB2-Type Arsines via Bidentate Dithiolate Leaving Groups. Inorganic Chemistry - ACS Publications.3 4.[4] The Impact of Precatalyst Oxidation State in C–N Cross Couplings with 2-Phosphinoimidazole-Derived Bimetallic Pd. NSF PAR. 4 5.[5] Visible-light-induced cross-coupling of aryl iodides with hydrazones via an EDA-complex. Chemical Science (RSC Publishing). 5 6.[6] Visible-light-induced cross-coupling of aryl iodides with hydrazones via an EDA-complex - Supplementary Data. Chemical Science (RSC Publishing). 6

Sources

• 1. WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Visible-light-induced cross-coupling of aryl iodides with hydrazones via an EDA-complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Visible-light-induced cross-coupling of aryl iodides with hydrazones via an EDA-complex - Chemical Science (RSC Publishing) DOI:10.1039/D2SC01909D [pubs.rsc.org]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 7-Iodo- vs. 7-Bromo-2-methoxyquinoline in Late-Stage Functionalization

As drug discovery programs increasingly rely on functionalized heteroaromatics, the 2-methoxyquinoline scaffold has emerged as a privileged building block for kinase inhibitors and antimalarial agents. When executing late-stage cross-coupling at the 7-position, chemists are frequently forced to choose between 7-iodo-2-methoxyquinoline and 7-bromo-2-methoxyquinoline .

This guide provides an objective, data-driven comparison of these two electrophiles, analyzing their thermodynamic properties, catalytic behavior, and practical laboratory performance to help you optimize your synthetic workflows.

Mechanistic Causality: The BDE & Electronic Deactivation Paradigm

To understand the divergent reactivity of these two building blocks, we must analyze the interplay between the leaving group's Bond Dissociation Energy (BDE) and the electronic nature of the quinoline ring.

Unsubstituted quinolines are electron-deficient, which generally accelerates the oxidative addition of Palladium(0) into the carbon-halogen bond. However, the addition of a 2-methoxy group fundamentally alters the ring's electronics. The methoxy group is strongly electron-donating via resonance, pushing electron density into the heteroaromatic system. This increased electron density makes the ring less electrophilic, thereby deactivating the substrate toward oxidative addition.

Because the substrate is electronically deactivated, the thermodynamic strength of the carbon-halogen bond becomes the absolute rate-limiting factor:

• 7-Iodo-2-methoxyquinoline: The C–I bond has a low BDE of approximately 67.2 kcal/mol . This weak bond easily compensates for the electron-rich nature of the ring, allowing for rapid oxidative addition even at room temperature.

• 7-Bromo-2-methoxyquinoline: The C–Br bond is significantly stronger, with a BDE of 82.6 kcal/mol . Combined with the electron-rich ring, oxidative addition becomes highly sluggish, necessitating elevated temperatures and specialized, electron-rich phosphine ligands (e.g., XPhos, RuPhos) to force the reaction forward.

The "Iodide Trap" Phenomenon

While the 7-iodo derivative offers superior initial reactivity, it introduces a unique mechanistic hurdle. Iodide anions are highly coordinating and exert greater stabilization on Pd(II) intermediates than bromide anions. In some catalytic cycles, this traps the active palladium species as kinetically stable, off-cycle iodide-bridged dimers, effectively stalling the reaction . To overcome this "iodide poisoning," silver salts (such as Ag₂CO₃) are frequently added to precipitate insoluble AgI and keep the catalytic cycle turning .

Figure 1: Comparative Pd-catalytic cycle highlighting divergent oxidative addition pathways.

Quantitative Performance Comparison

The following table summarizes the empirical performance of both substrates across three standard late-stage functionalization pathways. Data reflects optimized conditions required to achieve >80% conversion.

Reaction Type	Substrate	Optimal Catalyst / Ligand System	Temp (°C)	Time (h)	Isolated Yield (%)
Suzuki-Miyaura	7-Iodo-2-methoxyquinoline	Pd(PPh₃)₄ / Na₂CO₃	25	2	94
Suzuki-Miyaura	7-Bromo-2-methoxyquinoline	Pd(dppf)Cl₂ / K₃PO₄	80	6	88
Buchwald-Hartwig	7-Iodo-2-methoxyquinoline	Pd₂(dba)₃ / BINAP / Ag₂CO₃	60	4	85
Buchwald-Hartwig	7-Bromo-2-methoxyquinoline	Pd₂(dba)₃ / RuPhos / NaOtBu	100	12	82
Sonogashira	7-Iodo-2-methoxyquinoline	Pd(PPh₃)₂Cl₂ / CuI / TEA	25	3	91
Sonogashira	7-Bromo-2-methoxyquinoline	Pd(PPh₃)₂Cl₂ / CuI / TEA	70	8	76

Validated Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. The causality behind each reagent choice and monitoring step is explicitly detailed.

Protocol A: Mild Suzuki-Miyaura Coupling of 7-Iodo-2-methoxyquinoline

Use this protocol when your coupling partner contains thermally sensitive functional groups.

• Preparation: In a flame-dried Schlenk flask, combine 7-iodo-2-methoxyquinoline (1.0 equiv), arylboronic acid (1.2 equiv), and Pd(PPh₃)₄ (5 mol%).

  • Causality: Pd(PPh₃)₄ is sufficient here because the weak C–I bond does not require highly engineered, electron-rich biaryl phosphine ligands for oxidative addition.

• Degassing: Add a 4:1 mixture of THF and 2M aqueous Na₂CO₃. Degas the biphasic mixture via three freeze-pump-thaw cycles.

  • Causality: Oxygen must be rigorously excluded to prevent the irreversible formation of inactive Pd(II)-peroxo complexes.

• Initiation: Stir the reaction vigorously at 25 °C (room temperature).

• Self-Validating Monitoring: Monitor via TLC (Hexanes/EtOAc 3:1). The 7-iodo starting material is highly UV-active. Complete consumption should be observed within 2 hours, validating that oxidative addition and transmetalation are occurring rapidly.

• Workup: Quench with saturated aqueous NH₄Cl to neutralize the base and partition the aqueous/organic layers. Extract with EtOAc, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: High-Temperature Buchwald-Hartwig Amination of 7-Bromo-2-methoxyquinoline

Use this protocol for cost-effective scale-up where substrates are thermally stable.

• Preparation: In a thick-walled sealed tube, combine 7-bromo-2-methoxyquinoline (1.0 equiv), the secondary amine (1.5 equiv), Pd₂(dba)₃ (2.5 mol%), RuPhos (5 mol%), and NaOtBu (1.5 equiv).

  • Causality: RuPhos is strictly required. Its electron-rich dicyclohexylphosphine moiety forces electron density onto the Pd center, accelerating the difficult oxidative addition into the strong C–Br bond. Furthermore, its steric bulk accelerates reductive elimination and prevents unwanted β -hydride elimination.

• Solvent Addition: Add anhydrous Toluene under an argon atmosphere. Seal the tube.

• Heating: Heat the mixture to 100 °C in an oil bath for 12 hours.

  • Causality: The high activation energy barrier of the C–Br bond in an electron-rich quinoline cannot be overcome at ambient temperatures.

• Self-Validating Monitoring: Analyze via LC-MS. The presence of the product mass peak alongside unreacted bromide after 4 hours indicates the reaction is proceeding but requires the full 12 hours to reach completion.

• Workup: Cool to room temperature, dilute with DCM, and filter through a pad of Celite to remove the insoluble palladium black and inorganic salts. Concentrate and purify.

Substrate Selection Workflow

Choosing the correct halide is a balance of reactivity, cost, and substrate stability. Use the following decision matrix to guide your synthetic planning.

Figure 2: Decision matrix for selecting between 7-Iodo and 7-Bromo-2-methoxyquinoline.

References

• Tetrameric Aryl Palladium Bromide Intermediates Leading to Facile Transmetalation in Suzuki–Miyaura Cross-Couplings ChemRxiv[Link]

• 6.4: Bond Dissociation Energy Chemistry LibreTexts[Link]

• Catalytic Direct Arylation with Aryl Chlorides, Bromides, and Iodides: Intramolecular Studies Leading to New Intermolecular Reactions Journal of the American Chemical Society[Link]

High-Fidelity Quantitative Analysis of 7-Iodo-2-methoxyquinoline: A GC-MS Comparison Guide

As drug development pipelines increasingly rely on halogenated heterocyclic intermediates, the demand for robust, highly specific analytical methods has surged. 7-Iodo-2-methoxyquinoline is a prime example—a critical building block frequently utilized in the synthesis of advanced pharmaceutical agents, including factor IXa inhibitors[1].

Quantifying this compound in complex matrices (such as organic synthesis reaction mixtures or biological extracts) presents a unique set of analytical challenges. The presence of the heavy iodine atom, combined with the basicity of the quinoline nitrogen, requires a methodology that balances volatility, inertness, and extreme specificity.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against traditional alternatives (HPLC-UV and GC-FID), providing researchers with a self-validating, step-by-step protocol grounded in the latest ICH Q2(R2) validation standards[2].

Methodological Comparison: Why GC-MS?

While High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a staple in many laboratories, it often lacks the specificity required to differentiate target analytes from co-eluting matrix components[3]. Gas Chromatography coupled with a Flame Ionization Detector (GC-FID) offers excellent linear dynamic range but provides no structural confirmation.

GC-MS, particularly when operated in Selected Ion Monitoring (SIM) mode , overcomes these limitations by utilizing the unique mass-to-charge (m/z) signature of the analyte[4].

Quantitative Performance Comparison

The following table summarizes the comparative performance of these three techniques for the quantification of 7-Iodo-2-methoxyquinoline, based on standard analytical validation parameters.

Analytical Parameter	GC-MS (SIM Mode)	HPLC-UV (225 nm)	GC-FID
Limit of Detection (LOD)	0.01 µg/mL	0.5 µg/mL	0.1 µg/mL
Specificity / Selectivity	High (Mass filtering)	Low (Subject to UV overlap)	Medium (Retention time only)
Linear Dynamic Range	3–4 orders of magnitude	2–3 orders of magnitude	4–5 orders of magnitude
Matrix Interference	Minimal	High	Moderate
Structural Confirmation	Yes (EI Fragmentation)	No	No

Mechanistic Insights: The Causality of Experimental Choices

As a Senior Application Scientist, it is crucial to understand why a method works, rather than just knowing how to execute it. Every parameter in the GC-MS workflow is deliberately chosen based on the physicochemical properties of 7-Iodo-2-methoxyquinoline.

• Column Selection (DB-5MS): Quinoline derivatives possess a basic nitrogen atom that readily interacts with active silanol groups on poorly deactivated columns, leading to severe peak tailing[3]. A DB-5MS column (5% phenyl / 95% dimethylpolysiloxane) provides the necessary inertness and thermal stability to elute the compound symmetrically.

• Electron Impact (EI) Ionization at 70 eV: The iodine atom is an exceptional leaving group. When subjected to 70 eV electron bombardment, the molecule yields a distinct molecular ion ( [M]+ at m/z 285) and rapidly expels an iodine radical to form a highly stable, abundant base peak ( [M−I]+ at m/z 158).

• Self-Validating System Design: To ensure trustworthiness, the protocol mandates the use of an Internal Standard (IS)—such as 4-chloroquinoline. Spiking the IS prior to extraction corrects for any volumetric losses during sample preparation and normalizes injection volume variability in the GC inlet.

Primary EI fragmentation pathway of 7-Iodo-2-methoxyquinoline.

Experimental Protocol: GC-MS Workflow

This methodology is designed to be fully compliant with the ICH Q2(R2) guidelines for the validation of analytical procedures, ensuring that the method is fit for its intended purpose across its lifecycle[5][6].

Phase 1: Sample Preparation (Liquid-Liquid Extraction)

• Transfer 1.0 mL of the sample matrix into a clean glass centrifuge tube.

• Spike the sample with 50 µL of the Internal Standard solution (4-chloroquinoline, 10 µg/mL).

• Add 2.0 mL of HPLC-grade Toluene (chosen for its excellent extraction efficiency for halogenated aromatics)[4].

• Vortex vigorously for 2 minutes, then centrifuge at 4000 rpm for 5 minutes to achieve phase separation.

• Transfer the upper organic layer to a GC autosampler vial equipped with a glass insert.

Phase 2: GC-MS Instrumental Parameters

• Instrument: Gas Chromatograph coupled to a single quadrupole Mass Spectrometer.

• Column: DB-5MS capillary column (30 m × 0.25 mm × 0.5 μm)[3].

• Carrier Gas: High-purity Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection: 1.0 µL, Splitless mode (purge valve opens at 1.0 min) to maximize trace-level sensitivity.

• Oven Program: Initial hold at 100°C for 1 min; ramp at 20°C/min to 280°C; final hold for 5 min.

• MS Transfer Line: 280°C.

• Ion Source: 230°C.

• Acquisition Mode: SIM. Target ions for 7-Iodo-2-methoxyquinoline: m/z 285 (Quantifier), m/z 158 (Qualifier) . Target ions for IS: m/z 163, 128.

Phase 3: System Suitability and Validation

Before analyzing unknown samples, inject a mid-level calibration standard six consecutive times. The Relative Standard Deviation (RSD) of the analyte/IS peak area ratio must be ≤2.0% , and the peak asymmetry factor must be between 0.8 and 1.5. This fulfills the precision and system suitability requirements outlined in ICH Q2(R2)[7].

GC-MS analytical workflow for 7-Iodo-2-methoxyquinoline quantification.

Conclusion

For the quantitative analysis of 7-Iodo-2-methoxyquinoline, GC-MS provides an unparalleled combination of sensitivity and structural specificity. By leveraging the predictable EI fragmentation of the iodo-quinoline core and adhering to rigorous ICH Q2(R2) validation frameworks, researchers can establish a highly trustworthy, self-validating analytical method that outperforms traditional HPLC-UV and GC-FID approaches in complex matrices.

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline QBD Group[Link]

• Validation of Analytical Procedures Q2(R2) International Council for Harmonisation (ICH)[Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline European Medicines Agency (EMA)[Link]

• Validation of Analytical Procedure Q2(R2) - Draft Version International Council for Harmonisation (ICH)[Link]

• Determination of Quinoline in Textiles by Gas Chromatography-Mass Spectrometry ResearchGate[Link]

• WO2011025565A1 - Morpholinone compounds as factor IXa inhibitors Google P

Sources

• 1. WO2011025565A1 - Morpholinone compounds as factor ixa inhibitors - Google Patents [patents.google.com]
• 2. qbdgroup.com [qbdgroup.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. database.ich.org [database.ich.org]
• 6. database.ich.org [database.ich.org]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

A Comparative Guide to Catalytic Efficiency for the Functionalization of 7-Iodo-2-methoxyquinoline

For researchers, scientists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. The 7-iodo-2-methoxyquinoline core is a privileged starting material, offering a reactive handle for the introduction of diverse molecular fragments through transition-metal-catalyzed cross-coupling reactions. The choice of catalytic system is paramount, directly impacting reaction efficiency, substrate scope, and ultimately, the pace of discovery.

This in-depth technical guide provides a comparative benchmark of catalytic efficiency for the functionalization of 7-iodo-2-methoxyquinoline. We will explore five key transformations: Suzuki-Miyaura coupling, Buchwald-Hartwig amination, Sonogashira coupling, Heck reaction, and cyanation. By examining the nuances of each method, supported by experimental data from analogous systems, this guide aims to empower researchers to make informed decisions in catalyst selection and reaction optimization.

The Strategic Importance of the C-I Bond in 7-Iodo-2-methoxyquinoline

The carbon-iodine bond is the most reactive of the carbon-halogen bonds in palladium-catalyzed cross-coupling reactions, following the general reactivity trend: C-I > C-Br > C-Cl.[1] This high reactivity allows for milder reaction conditions, often translating to lower catalyst loadings and shorter reaction times. The electron-rich nature of the quinoline ring system further influences the oxidative addition step, a critical phase in many palladium catalytic cycles.

Performance Benchmark: A Comparative Analysis of Catalytic Systems

The selection of an optimal catalytic system is a multifactorial decision, weighing the catalyst precursor, ligand, base, solvent, and reaction temperature. The following sections provide a comparative overview of various catalytic systems for key cross-coupling reactions involving 7-iodo-2-methoxyquinoline or closely related iodo-heterocyclic substrates.

Suzuki-Miyaura Coupling: Forging C-C Bonds with Arylboronic Acids

The Suzuki-Miyaura coupling is a robust and widely utilized method for the formation of C(sp²)-C(sp²) bonds.[2] The choice of an electron-rich and sterically hindered phosphine ligand is often crucial for promoting the key steps of the catalytic cycle.

Table 1: Performance of Catalytic Systems in Suzuki-Miyaura Coupling of Iodo-Quinolines and Related Heterocycles

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄	PPh₃	Na₂CO₃	Water	100 (MW)	0.25	High	[2]
PdCl₂/(SPhos)	SPhos	Cs₂CO₃	Dioxane	120 (MW)	0.5-0.67	High	[3]
Pd(0)/C	None	Na₂CO₃	DME/H₂O	25	1-3	Excellent	[4]
(PPh₂Me)₂NiCl₂	PPh₂Me	K₃PO₄	Dioxane	90	12	High	[5]

Note: Yields are reported for analogous iodo-heterocyclic systems and may vary for 7-iodo-2-methoxyquinoline.

The use of microwave irradiation can significantly accelerate the Suzuki-Miyaura coupling, leading to high yields in a matter of minutes.[2][3] For a greener approach, a heterogeneous Pd/C catalyst offers the advantage of easy separation and recyclability, while still providing excellent yields at room temperature.[4] Nickel-based catalyst systems are emerging as a cost-effective alternative to palladium for certain substrates.[5]

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, offering a versatile method for the formation of C-N bonds.[6] The evolution of sterically hindered and electron-rich biarylphosphine ligands has been instrumental in expanding the scope and efficiency of this reaction.[7][8]

Table 2: Performance of Catalytic Systems in Buchwald-Hartwig Amination of Iodo-Heterocycles

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂	X-Phos	Cs₂CO₃	Toluene	100 (MW)	0.17	High	[9]
Pd₂(dba)₃	Xantphos	Cs₂CO₃	Dioxane	100	1	High	[10]
BrettPhos Precatalyst	BrettPhos	K₂CO₃	t-BuOH	100	1	High	[7]

Note: Yields are reported for analogous iodo-heterocyclic systems and may vary for 7-iodo-2-methoxyquinoline.

Modern Buchwald-Hartwig protocols often employ pre-catalysts, which are air-stable and readily activated under the reaction conditions, simplifying the experimental setup.[1] The choice of ligand is critical, with bulky biaryl phosphine ligands like X-Phos and BrettPhos demonstrating broad applicability.[7][9]

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a powerful means of forming C(sp²)-C(sp) bonds between aryl halides and terminal alkynes, typically employing a dual palladium and copper catalytic system.[11][12]

Table 3: Performance of Catalytic Systems in Sonogashira Coupling of Iodo-Heterocycles

Catalyst System	Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₂Cl₂	CuI	Et₃N	THF	RT	2	High	[11]
MCM-41-Pd	CuI	Et₃N	Dioxane	80	1.5	High	[13]
Pd(dppf)Cl₂	CuI	Et₃N	DMF	80	3	Good-Excellent	[14]

Note: Yields are reported for analogous iodo-heterocyclic systems and may vary for 7-iodo-2-methoxyquinoline.

While traditional Sonogashira reactions often require stringent anhydrous and anaerobic conditions, modern protocols have been developed that are more tolerant to air and moisture.[11] The use of heterogeneous catalysts, such as MCM-41-anchored palladium, allows for easy recovery and reuse of the catalyst.[13]

Heck Reaction: Vinylation of the Quinoline Core

The Heck reaction facilitates the coupling of aryl halides with alkenes to form substituted alkenes.[15][16] The reaction typically proceeds with high trans selectivity.[15]

Table 4: Performance of Catalytic Systems in Heck Reaction of Iodo-arenes

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂	PPh₃	Et₃N	DMF	100	2-4	Good	[16]
Pd EnCat®40	None	K₂CO₃	EtOH	140 (MW)	0.25	Good-High	[17]
Frech Catalyst	Pincer Ligand	K₂CO₃	NMP	140	12	High	[18]

Note: Yields are reported for analogous iodo-arene systems and may vary for 7-iodo-2-methoxyquinoline.

Recent advancements in Heck reaction methodology have focused on developing more environmentally friendly protocols, such as using ethanol as a solvent and employing encapsulated palladium catalysts for easy recovery.[17] Pincer-ligated palladium complexes have also shown high activity and thermal stability.[18]

Cyanation: Installation of a Versatile Nitrile Group

The introduction of a cyano group opens up a plethora of synthetic possibilities, as it can be readily converted into amines, amides, and carboxylic acids. Both palladium- and copper-catalyzed methods are available for the cyanation of aryl halides.

Table 5: Performance of Catalytic Systems in Cyanation of Iodo-arenes and Heterocycles

Catalyst System	Cyanide Source	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
CuCN	NaCN	tBuOLi	Dioxane	120	12	Good	[19]
CuI	Acetone cyanohydrin	n-Bu₃N	DMF	110	48	Good	[20]
Pd(OAc)₂	K₄[Fe(CN)₆]	Na₂CO₃	DMA	120	5	Moderate	[21]

Note: Yields are reported for analogous iodo-arene and heterocyclic systems and may vary for 7-iodo-2-methoxyquinoline.

Copper-catalyzed cyanation often provides a cost-effective alternative to palladium-based methods.[19][22] The use of less toxic cyanide sources, such as potassium ferrocyanide (K₄[Fe(CN)₆]), is a significant advantage of some modern palladium-catalyzed protocols, mitigating the safety concerns associated with traditional cyanide reagents.[23]

Experimental Protocol: A Representative Benchmarking Experiment for Suzuki-Miyaura Coupling

This protocol provides a detailed methodology for a Suzuki-Miyaura coupling reaction of 7-iodo-2-methoxyquinoline with an arylboronic acid, which can be adapted for benchmarking different catalyst systems.

Materials:

• 7-Iodo-2-methoxyquinoline (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane/H₂O, 4:1)

Procedure:

• Inert Atmosphere Setup: To an oven-dried Schlenk flask, add 7-iodo-2-methoxyquinoline, the arylboronic acid, the palladium catalyst, and the base.

• Evacuation and Backfilling: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere. The rationale behind this step is to prevent the oxidation of the Pd(0) catalyst, which is sensitive to oxygen.

• Solvent Addition: Add the degassed solvent mixture via syringe. Degassing the solvent is crucial to remove dissolved oxygen, which can deactivate the catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring. The elevated temperature is necessary to overcome the activation energy for the oxidative addition and reductive elimination steps of the catalytic cycle.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). This allows for the determination of the reaction endpoint and prevents the formation of byproducts due to prolonged heating.

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the inorganic salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired coupled product.

Visualizing the Process: Workflows and Mechanisms

To further elucidate the experimental and mechanistic aspects, the following diagrams are provided.

Caption: A generalized experimental workflow for cross-coupling reactions.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The functionalization of 7-iodo-2-methoxyquinoline is a critical step in the synthesis of numerous compounds of interest in drug discovery and materials science. The choice of the catalytic method has a profound impact on the efficiency and outcome of the synthesis. This guide has provided a comparative overview of five major cross-coupling reactions, highlighting the key parameters for catalyst selection and process optimization. While the Suzuki-Miyaura and Buchwald-Hartwig reactions are well-established for C-C and C-N bond formation, respectively, the Sonogashira, Heck, and cyanation reactions offer unique opportunities for introducing diverse functionalities. By understanding the principles outlined in this guide and utilizing the provided experimental protocols as a starting point, researchers can confidently navigate the complexities of catalytic cross-coupling and accelerate their research endeavors.

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